Sulcotrione-d7

Core Science & Biosynthesis

Sulcotrione-d7: A Technical Guide for Researchers

Introduction

Sulcotrione-d7 is the deuterated analogue of Sulcotrione (B48614), a triketone herbicide. The strategic placement of seven deuterium (B1214612) atoms on the molecule makes it an ideal internal standard for quantitative and qualitative analysis of Sulcotrione in various matrices using mass spectrometry-based methods. This technical guide provides an in-depth overview of the chemical structure, properties, proposed synthesis, analytical methodologies, and mechanism of action of Sulcotrione-d7, tailored for researchers, scientists, and professionals in drug development and environmental analysis.

Chemical Structure and Physicochemical Properties

Sulcotrione-d7 is structurally similar to Sulcotrione, with deuterium atoms replacing hydrogen atoms on the methylsulfonyl group and the cyclohexane-1,3-dione ring. This isotopic labeling minimally affects its chemical properties while significantly increasing its molecular weight, allowing for clear differentiation in mass spectrometric analyses.

Chemical Identifiers

Identifier	Value
Chemical Name	2-[2-Chloro-4-(methylsulfonyl)benzoyl]-1,3-cyclohexanedione-d7[1]
Synonyms	2-[2-chloro-4-(trideuteriomethylsulfonyl)benzoyl]-4,4,6,6-tetradeuterio-cyclohexane-1,3-dione[2]
Molecular Formula	C₁₄D₇H₆ClO₅S[1]
Molecular Weight	335.81 g/mol [3]
CAS Number	A specific CAS number for Sulcotrione-d7 is not readily available in public databases. The CAS number for the non-deuterated parent compound, Sulcotrione, is 99105-77-8.[4][5][6]

Physicochemical Properties

Property	Value
Appearance	Light tan solid (for unlabeled Sulcotrione)[5]
Melting Point	139 °C (for unlabeled Sulcotrione)[5][6]
Solubility	Slightly soluble in chloroform (B151607) and methanol (B129727).[3] Water solubility of unlabeled Sulcotrione is 165 mg/L at 25 °C.[5][6]
Storage	-20°C[3]

Experimental Protocols

Proposed Synthesis of Sulcotrione-d7

The synthesis of Sulcotrione-d7 can be envisaged as a multi-step process, adapting known methods for the synthesis of Sulcotrione[7][8] and general techniques for the preparation of deuterated compounds.[9] A plausible synthetic route is outlined below.

A proposed synthetic workflow for Sulcotrione-d7.

Methodology:

• Preparation of Deutero-methanesulfonyl chloride (CD₃SO₂Cl): Deutero-iodomethane (CD₃I) is reacted with thiophenol to form deutero-methyl phenyl sulfide. Subsequent chlorination yields the desired deutero-methanesulfonyl chloride.

• Friedel-Crafts Acylation: Chlorobenzene is acylated with deutero-methanesulfonyl chloride under Friedel-Crafts conditions to produce 2-chloro-4-(deutero-methylsulfonyl)benzoic acid.

• Coupling and Rearrangement: The resulting benzoic acid derivative is coupled with 1,3-cyclohexanedione-d4 (prepared by deuteration of 1,3-cyclohexanedione) to form an enol ester intermediate. This intermediate then undergoes a cyanide-catalyzed rearrangement to yield the final product, Sulcotrione-d7.[8]

Analytical Protocol for Quantification

The quantification of Sulcotrione-d7, often as an internal standard for the analysis of Sulcotrione, can be achieved using High-Performance Liquid Chromatography coupled with tandem Mass Spectrometry (HPLC-MS/MS).[10][11]

Sample Preparation (e.g., for water samples):

• Acidify the water sample to pH 2-3 with a suitable acid (e.g., formic acid).

• Perform solid-phase extraction (SPE) using a polymeric reversed-phase cartridge.

• Wash the cartridge with deionized water.

• Elute the analyte with an appropriate organic solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a mobile phase-compatible solvent for HPLC-MS/MS analysis.

HPLC Conditions:

• Column: C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 2.2 µm particle size).[12]

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

• Flow Rate: 0.2-0.4 mL/min.

• Injection Volume: 5-10 µL.

Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), positive or negative mode.

• Detection: Multiple Reaction Monitoring (MRM).

  • Precursor Ion (for Sulcotrione-d7): m/z 336.1 [M+H]⁺ or 334.1 [M-H]⁻.

  • Product Ions: Specific product ions would be determined by infusion of a pure standard of Sulcotrione-d7 into the mass spectrometer.

Mechanism of Action

Sulcotrione acts as a herbicide by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[13][14][15][16] This enzyme is a key component in the biochemical pathway responsible for the synthesis of plastoquinone (B1678516) and tocopherols, which are essential for carotenoid biosynthesis in plants. Carotenoids protect chlorophyll (B73375) from photo-oxidative damage. By inhibiting HPPD, Sulcotrione disrupts this protective mechanism, leading to the bleaching of the plant tissues and eventual death.

The inhibitory action of Sulcotrione on the carotenoid biosynthesis pathway.

Conclusion

Sulcotrione-d7 is an indispensable tool for the accurate and reliable quantification of the herbicide Sulcotrione in environmental and biological samples. Its synthesis, while requiring specialized deuterated reagents, follows established chemical principles. The analytical methods for its detection are well-defined, primarily relying on the sensitivity and selectivity of HPLC-MS/MS. A thorough understanding of its properties and the biological pathway it interacts with is crucial for its effective application in research and regulatory monitoring.

References

• 1. Sulcotrione-d7 | CAS | LGC Standards [lgcstandards.com]
• 2. clinivex.com [clinivex.com]
• 3. usbio.net [usbio.net]
• 4. scbt.com [scbt.com]
• 5. Sulcotrione [drugfuture.com]
• 6. sulcotrione, 99105-77-8 [thegoodscentscompany.com]
• 7. Sulcotrione (Ref: SC 0051) [sitem.herts.ac.uk]
• 8. CN104292137A - Process for synthesizing triketone herbicide cyclic sulcotrione - Google Patents [patents.google.com]
• 9. hyphadiscovery.com [hyphadiscovery.com]
• 10. Quantification of the New Triketone Herbicides, Sulcotrione and Mesotrione, and Other Important Herbicides and Metabolites, at the ng/l level in Surface Waters Using LC-MS [chromaappdb.mn-net.com]
• 11. researchgate.net [researchgate.net]
• 12. Sulcotrione | C14H13ClO5S | CID 91760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. medchemexpress.com [medchemexpress.com]
• 14. researchgate.net [researchgate.net]
• 15. ps.ueb.cas.cz [ps.ueb.cas.cz]
• 16. mdpi.com [mdpi.com]

An In-depth Technical Guide to the Degradation Pathways of Sulcotrione in Soil and Water

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulcotrione (B48614), a member of the triketone class of herbicides, is widely used for the selective control of broadleaf and grass weeds in maize and sugarcane cultivation. Its environmental fate, particularly its degradation in soil and water, is a critical aspect of its overall risk assessment. This technical guide provides a comprehensive overview of the degradation pathways of sulcotrione, compiling quantitative data, detailed experimental protocols, and visual representations of the core processes involved.

Degradation of Sulcotrione in Soil

The degradation of sulcotrione in soil is a complex process influenced by a combination of biotic and abiotic factors. The persistence of sulcotrione in soil, as indicated by its half-life (DT₅₀), can vary significantly depending on soil type, pH, temperature, and microbial activity, ranging from as short as 4-7 days to as long as 120 days.[1]

Abiotic Degradation

Abiotic degradation of sulcotrione in soil primarily occurs through chemical hydrolysis. This process is pH-dependent, with slower degradation observed in acidic soils.[2] The primary hydrolysis products are 2-chloro-4-mesyl benzoic acid (CMBA) and 1,3-cyclohexanedione (B196179) (CHD).[3]

Biotic Degradation

Microbial activity plays a pivotal role in the degradation of sulcotrione in soil. Several bacterial strains capable of utilizing sulcotrione as a carbon and energy source have been isolated, including Pseudomonas putida and Bradyrhizobium sp. These microorganisms are key to the cleavage of the sulcotrione molecule.[4]

The microbial degradation pathways are also influenced by soil pH. At neutral to basic pH, the primary pathway leads to the formation of CMBA and CHD. In acidic soils, an alternative pathway can lead to the formation of a derivative of phenylheptanoic acid (PHD).[3] A transient metabolite, hydroxyl-sulcotrione, has also been identified in studies involving Bradyrhizobium sp. SR1.

Quantitative Data on Sulcotrione Degradation in Soil

The following table summarizes the degradation half-life (DT₅₀) of sulcotrione in different soil types under various conditions.

Soil Type	pH	Temperature (°C)	DT₅₀ (days)	Reference
Ghent Soil	7.8	Not Specified	45	[3]
Perpignan Soil	8.2	Not Specified	65	[3]
Sandy Loam	4	20	13	[5]
Sandy Loam	9	20	40.9	[5]
Not Specified	Not Specified	Not Specified	15-120	[1]

Degradation of Sulcotrione in Water

In aquatic environments, the degradation of sulcotrione is primarily driven by photolysis and, to a lesser extent, hydrolysis.

Photodegradation

Photodegradation, or photolysis, is the most significant degradation pathway for sulcotrione in water. Exposure to sunlight, particularly UV-B radiation, leads to the rapid breakdown of the sulcotrione molecule. The photolysis half-life in water can range from 3 to 50 hours, depending on factors such as water composition, pH, and light intensity.

The major photoproduct of sulcotrione is a cyclization product, identified as xanthene-1,9-dione-3,4-dihydro-6-methylsulfonyl.[6][7] 2-chloro-4-mesyl benzoic acid (CMBA) is also formed as a photoproduct.[6]

Hydrolysis

Hydrolysis of sulcotrione in water is a pH-dependent process. It is generally slow under neutral and alkaline conditions but can be more significant in acidic waters. The primary hydrolysis products are the same as in soil: 2-chloro-4-mesyl benzoic acid (CMBA) and 1,3-cyclohexanedione (CHD).

Quantitative Data on Sulcotrione Degradation in Water

The following table presents available data on the degradation of sulcotrione in aqueous environments.

Degradation Process	Condition	Half-life (DT₅₀)	Reference
Photolysis	UV-B Radiation	3 - 50 hours	Not specified
Hydrolysis	pH 3	Not specified	Not specified
Hydrolysis	pH > 6	No significant degradation	Not specified

Degradation Pathways and Experimental Workflows

Soil Degradation Pathways

Caption: Overview of sulcotrione degradation pathways in soil.

Water Degradation Pathways

Caption: Sulcotrione degradation pathways in aquatic environments.

Experimental Workflow for Soil Degradation Studies

Caption: General experimental workflow for sulcotrione soil degradation studies.

Experimental Protocols

Soil Degradation Study

A common method for studying the degradation of sulcotrione in soil involves laboratory microcosm experiments.

• Soil Collection and Preparation: Soil is collected from the desired location, air-dried, and sieved (e.g., through a 2 mm mesh) to ensure homogeneity. Key soil properties such as pH, organic carbon content, and texture are determined. For studies on abiotic degradation, a portion of the soil is sterilized, typically by autoclaving or gamma irradiation.

• Incubation: A known amount of soil (e.g., 50-100 g) is placed in a suitable container (e.g., a glass flask). The soil is then fortified with a solution of sulcotrione, often using a ¹⁴C-labeled compound to facilitate tracking of its fate. The moisture content of the soil is adjusted to a specific level (e.g., 40-60% of water holding capacity). The microcosms are then incubated in the dark at a constant temperature (e.g., 20-25 °C).

• Sampling and Extraction: At predetermined time intervals, replicate soil samples are taken for analysis. The soil is extracted with an appropriate solvent mixture, such as acetonitrile (B52724)/water, to recover sulcotrione and its metabolites.

• Analysis: The extracts are analyzed using High-Performance Liquid Chromatography (HPLC) with UV or Mass Spectrometric (MS) detection. For radiolabeled studies, Liquid Scintillation Counting (LSC) is used to quantify the total radioactivity in the extracts and the soil residue.

Water Photodegradation Study

• Solution Preparation: Solutions of sulcotrione are prepared in purified water or in buffered solutions at different pH values (e.g., 4, 7, and 9) to investigate the effect of pH on degradation.

• Irradiation: The solutions are placed in quartz tubes or other suitable transparent vessels and exposed to a light source that simulates natural sunlight (e.g., a xenon arc lamp with filters to mimic the solar spectrum at the Earth's surface). The intensity of the light source is monitored. Dark controls are run in parallel to account for any degradation that is not light-induced.

• Sampling and Analysis: At various time points, aliquots of the solutions are withdrawn and analyzed by HPLC-UV or LC-MS/MS to determine the concentration of sulcotrione and its photoproducts.

Analytical Methods

The quantification of sulcotrione and its degradation products is typically performed using reversed-phase HPLC coupled with either a UV detector or a tandem mass spectrometer (LC-MS/MS).

• Sample Preparation for Water: Water samples are often pre-concentrated and cleaned up using Solid Phase Extraction (SPE) with a suitable sorbent (e.g., Oasis HLB).

• Sample Preparation for Soil: Soil samples are typically extracted with a mixture of an organic solvent (e.g., acetonitrile) and water. The extract is then centrifuged and filtered before analysis.

• LC-MS/MS Conditions: A C18 column is commonly used for the chromatographic separation. The mobile phase typically consists of a gradient of water and acetonitrile or methanol, both containing a small amount of an additive like formic acid to improve ionization. The mass spectrometer is operated in multiple reaction monitoring (MRM) mode for selective and sensitive quantification of the target analytes.

Conclusion

The degradation of sulcotrione in soil and water is a multifaceted process involving both biotic and abiotic pathways. In soil, microbial degradation is a key factor, with the degradation rate and pathway being influenced by soil properties, particularly pH. In water, photodegradation is the dominant process, leading to the formation of a characteristic cyclization product. A thorough understanding of these degradation pathways and the factors that influence them is essential for accurately assessing the environmental risk associated with the use of sulcotrione. The experimental protocols and data presented in this guide provide a framework for researchers and scientists to conduct further studies and refine our understanding of the environmental fate of this important herbicide.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Behaviour of sulcotrione and mesotrione in two soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Sulcotrione (Ref: SC 0051) [sitem.herts.ac.uk]
• 6. Photolysis of the herbicide sulcotrione: formation of a major photoproduct and its toxicity evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Photodegradation product of sulcotrione and the physiological response of maize (Zea mays) and white mustard (Sinapis alba) - PubMed [pubmed.ncbi.nlm.nih.gov]

Environmental Fate and Metabolites of Sulcotrione: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the environmental fate and metabolic pathways of the herbicide sulcotrione (B48614). The information is curated to assist researchers, scientists, and professionals in drug development in understanding its behavior in various environmental compartments. This guide adheres to stringent data presentation and visualization standards to ensure clarity and ease of comparison.

Environmental Fate of Sulcotrione

Sulcotrione, a selective herbicide, is subject to various transformation and transport processes in the environment. Its persistence and mobility are influenced by a combination of biotic and abiotic factors, primarily in soil and aquatic systems.

Degradation in Soil

The degradation of sulcotrione in soil is a critical aspect of its environmental fate, with microbial breakdown being a significant pathway. The persistence of sulcotrione in soil, often expressed as its half-life (DT50), varies depending on soil properties and environmental conditions.

Table 1: Soil Degradation Half-life (DT50) of Sulcotrione

Soil Type	DT50 (days)	Conditions	Reference
Not Specified	25	Aerobic, laboratory, 20°C	[1]
Ghent Soil	45 - 65	Laboratory	[2]
Perpignan Soil	45 - 65	Laboratory	[2]
Brown Soil	~50	Laboratory, with manure amendment	[3]
Not Specified	up to 122	Varied pH, temperature, humidity	[4]

Degradation is generally slower in acidic soils and at lower temperatures and humidity. The presence of organic matter can also influence the degradation rate, with amendments like manure potentially accelerating the process.[3][4]

Photodegradation in Aquatic Environments

In aquatic systems, photodegradation is a major route of dissipation for sulcotrione. The rate of photolysis is highly dependent on factors such as water type, pH, and the intensity of light.

Table 2: Photodegradation Half-life of Sulcotrione in Water

Water Type	pH	Irradiation	Half-life (hours)	Reference
Various Aqueous Solutions	Not Specified	UV-B & Simulated Solar	3 - 50	[5]
Aqueous Solution	3	Not Specified	Not specified, but k=0.0344 h⁻¹	[5]
Aqueous Solution	>6	Not Specified	No degradation	[5]

Photodegradation is more rapid under UV-B radiation compared to simulated solar radiation.[5] The presence of dissolved organic matter can have a retarding effect on the photolysis rate.[5]

Sorption and Mobility in Soil

The mobility of sulcotrione in soil, and therefore its potential to leach into groundwater, is governed by its sorption to soil particles. The Freundlich isotherm is commonly used to describe the adsorption behavior of sulcotrione in soil.

Table 3: Freundlich Adsorption Coefficients (Kfa) for Sulcotrione and its Metabolites in Different Soils

Soil Type	Compound	Kfa (L/kg)	Reference
Belgium	Sulcotrione	0.4 - 27.0	[6]
Landes	Sulcotrione	0.4 - 27.0	[6]
Perpignan	Sulcotrione	0.4 - 27.0	[6]
Martinique	Sulcotrione	0.4 - 27.0	[6]
Not Specified	CHD	Highly Adsorbed	[2]
Not Specified	PHD	Highly Adsorbed	[2]
Not Specified	CMBA	Moderate Retention	[2]

Sulcotrione exhibits moderate affinity for soil components.[6] Clay content appears to be a more influential factor in adsorption than organic matter or pH.[6] The hydrolysis products 1,3-cyclohexanedione (B196179) (CHD) and a derivative of phenylheptanoic acid (PHD) are more strongly adsorbed than the parent compound.[2]

Metabolites of Sulcotrione

The degradation of sulcotrione in the environment leads to the formation of several metabolites. The primary metabolites identified are 2-chloro-4-mesylbenzoic acid (CMBA) and 1,3-cyclohexanedione (CHD), which are products of hydrolysis.[2] Photodegradation in water can lead to the formation of a major cyclization product (CP).[7] Under certain soil conditions, a derivative of phenylheptanoic acid (PHD) has also been identified.[2]

The formation of these metabolites is pH-dependent. At neutral and basic pH in soils, the proposed pathway leads to the formation of CHD and CMBA. At acidic pH, the formation of a heptanoic acid derivative is suggested.[8] Some bacterial strains, such as Bradyrhizobium sp. SR1, have been shown to degrade sulcotrione, primarily producing CMBA.[9]

The toxicity of these metabolites can differ from that of the parent compound, with some studies indicating that certain degradation products may be more toxic to environmental microorganisms.[7]

Experimental Protocols

The following sections outline the methodologies for key experiments used to study the environmental fate of sulcotrione. These protocols are based on internationally recognized guidelines.

Aerobic and Anaerobic Transformation in Soil (OECD 307)

This test guideline is designed to evaluate the rate and pathway of aerobic and anaerobic transformation of chemical substances in soil.

References

• 1. Sulcotrione (Ref: SC 0051) [sitem.herts.ac.uk]
• 2. Behaviour of sulcotrione and mesotrione in two soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. scispace.com [scispace.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Influence of soil properties on the adsorption-desorption of sulcotrione and its hydrolysis metabolites on various soils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

An In-depth Technical Guide to Sulcotrione-d7: Properties, Mechanism of Action, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Sulcotrione-d7, a deuterated analog of the herbicide sulcotrione (B48614). This document details its chemical properties, mechanism of action as a 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitor, and relevant experimental methodologies for its study.

Core Chemical and Physical Data

Sulcotrione-d7 is a stable isotope-labeled version of sulcotrione, primarily used as an internal standard in analytical chemistry for the quantification of sulcotrione in various matrices.

Property	Value	Source
Chemical Name	2-[2-chloro-4-(trideuteriomethylsulfonyl)benzoyl]-4,4,6,6-tetradeuterio-cyclohexane-1,3-dione	[1]
CAS Number	While a specific CAS number for the d7 isotopologue is not consistently provided, it is often referenced by the CAS number of the unlabeled compound, 99105-77-8.[2][3][4][5]	N/A
Molecular Formula	C₁₄H₆D₇ClO₅S	[1][6]
Molecular Weight	335.81 g/mol	[1][2][3][6]

Mechanism of Action: Inhibition of 4-Hydroxyphenylpyruvate Dioxygenase (HPPD)

Sulcotrione is a member of the triketone class of herbicides and exerts its phytotoxic effects by inhibiting the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD).[7][8][9] HPPD is a key enzyme in the biochemical pathway that converts tyrosine into plastoquinone (B1678516) and α-tocopherol.

The inhibition of HPPD by sulcotrione disrupts the synthesis of homogentisic acid (HGA) from 4-hydroxyphenylpyruvic acid (HPPA).[10] This blockage has a cascading effect on plant metabolism:

• Plastoquinone Depletion: Plastoquinone is an essential cofactor for the enzyme phytoene (B131915) desaturase, which is involved in the biosynthesis of carotenoids.[10][11]

• Carotenoid Biosynthesis Inhibition: The lack of plastoquinone leads to the inhibition of carotenoid synthesis.[8][10]

• Chlorophyll (B73375) Photodestruction: Carotenoids protect chlorophyll from photo-oxidation. Without these protective pigments, chlorophyll is rapidly destroyed by sunlight, leading to the characteristic bleaching or whitening of plant tissues.[10][11]

• Inhibition of Photosynthetic Electron Transport: The reduction in plastoquinone levels also directly inhibits photosynthetic electron transport, further contributing to the herbicidal effect.[12][13]

Sulcotrione is described as a potent, time-dependent, and reversible inhibitor of HPPD.[11]

Signaling and Metabolic Pathway

The following diagram illustrates the mechanism of action of sulcotrione as an HPPD inhibitor.

Caption: Mechanism of action of sulcotrione via inhibition of HPPD.

Experimental Protocols

HPPD Inhibition Assay (In Vitro)

This protocol is designed to determine the inhibitory potential of sulcotrione on HPPD activity.

a. Enzyme Preparation:

• Recombinant HPPD is expressed in and purified from a suitable host, such as E. coli.

b. Assay Procedure:

• Prepare a reaction mixture containing a suitable buffer (e.g., phosphate (B84403) buffer), a source of ferrous ions (Fe²⁺), and ascorbic acid.

• Add a known concentration of the purified HPPD enzyme to the reaction mixture.

• Introduce varying concentrations of sulcotrione (or Sulcotrione-d7 as a control) to different reaction tubes.

• Pre-incubate the enzyme with the inhibitor for a defined period (e.g., 2 to 10 minutes).[7]

• Initiate the enzymatic reaction by adding the substrate, 4-hydroxyphenylpyruvate (HPP).

• Monitor the consumption of HPP or the formation of HGA over time. This can be achieved spectrophotometrically by measuring the change in absorbance at a specific wavelength.

• Calculate the initial reaction rates for each inhibitor concentration.

c. Data Analysis:

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

• Determine the half-maximal inhibitory concentration (IC₅₀) value by fitting the data to a dose-response curve.

Quantification of Sulcotrione in Soil Samples by HPLC

This protocol outlines a method for quantifying sulcotrione residues in soil.

a. Sample Preparation:

• Collect soil samples and air-dry them.

• Sieve the soil to remove large debris.

• Extract sulcotrione from a known weight of soil using an appropriate solvent, such as a mixture of acetonitrile (B52724) and water.

• Centrifuge the mixture to separate the soil particles from the solvent.

• Filter the supernatant through a membrane filter (e.g., 0.22 µm) before analysis.

b. HPLC Analysis:

• Instrumentation: A High-Performance Liquid Chromatography (HPLC) system equipped with a UV detector.

• Column: A C18 reverse-phase column is typically used.

• Mobile Phase: A mixture of acetonitrile and water, often with a buffer such as phosphate and triethylamine.

• Detection: Monitor the eluent at a wavelength of 254 nm.

• Quantification: Create a calibration curve using standards of known sulcotrione concentrations. The concentration of sulcotrione in the soil samples is determined by comparing their peak areas to the calibration curve. Sulcotrione-d7 can be used as an internal standard to improve accuracy and precision.

Logical Workflow for Assessing Herbicidal Activity

The following diagram illustrates a typical workflow for evaluating the herbicidal properties of a compound like sulcotrione.

Caption: A logical workflow for the assessment of herbicidal activity.

References

• 1. clinivex.com [clinivex.com]
• 2. Sulcotrione-d7 | CAS | LGC Standards [lgcstandards.com]
• 3. Sulcotrione-d7 | CAS | LGC Standards [lgcstandards.com]
• 4. Sulcotrione [drugfuture.com]
• 5. scbt.com [scbt.com]
• 6. usbio.net [usbio.net]
• 7. medchemexpress.com [medchemexpress.com]
• 8. mdpi.com [mdpi.com]
• 9. 4-Hydroxyphenylpyruvate dioxygenase inhibitor - Wikipedia [en.wikipedia.org]
• 10. First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. ps.ueb.cas.cz [ps.ueb.cas.cz]
• 13. ovid.com [ovid.com]

Toxicological Profile of Sulcotrione and its Metabolites: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Sulcotrione (B48614), a selective herbicide from the triketone family, is employed for the control of broadleaf and grass weeds, primarily in maize cultivation. Its mode of action involves the inhibition of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme. This inhibition disrupts carotenoid biosynthesis in plants, leading to bleaching and necrosis. In mammals, the HPPD enzyme is a critical component of the tyrosine catabolism pathway. Inhibition by sulcotrione can lead to a buildup of tyrosine in the blood (hypertyrosinemia), a key biomarker of exposure and effect. This technical guide provides a comprehensive overview of the toxicological profile of sulcotrione and its principal metabolites, focusing on quantitative toxicity data, metabolic pathways, and detailed experimental methodologies. The primary metabolites discussed are 2-chloro-4-(methylsulfonyl)benzoic acid (CMBA) and the cyclization/photodegradation product, 1H-xanthene-1,9-dione-3,4-dihydro-6-methylsulfonyl (XDD), also referred to as a cyclization product (CP).

Mechanism of Action

Sulcotrione's primary mechanism of toxicity is the competitive and reversible inhibition of the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme.[1] This enzyme is crucial for the conversion of 4-hydroxyphenylpyruvate to homogentisate (B1232598) in the tyrosine degradation pathway.[1] Inhibition of HPPD disrupts this pathway, leading to an accumulation of tyrosine, which has been observed in animal studies.[2][3] This specific mode of action is the basis for both its herbicidal efficacy and its primary toxicological effects in non-target organisms.

Figure 1: Inhibition of the HPPD enzyme in the tyrosine catabolism pathway by sulcotrione.

Metabolism and Environmental Fate

Sulcotrione undergoes transformation in the environment through biotic and abiotic processes, including microbial degradation and photolysis. The primary routes of degradation lead to the formation of two major metabolites.

• Hydrolysis/Metabolism: Cleavage of the bond between the two ring moieties results in the formation of 2-chloro-4-(methylsulfonyl)benzoic acid (CMBA) and 1,3-cyclohexanedione (B196179) (CHD).[4] CMBA is considered a major and persistent metabolite in soil.[5]

• Photolysis/Cyclization: Under irradiation, sulcotrione can undergo intramolecular cyclization to form 1H-xanthene-1,9-dione-3,4-dihydro-6-methylsulfonyl (XDD/CP) .[6][7] This photoproduct has been shown to be more toxic than the parent compound to certain aquatic microorganisms.[6]

Figure 2: Primary metabolic and photodegradation pathways of sulcotrione.

Toxicological Data

The toxicity of sulcotrione has been evaluated in a range of studies, including acute, sub-chronic, chronic, reproductive, and developmental toxicity assays. The data indicate a low order of acute toxicity. The primary effects observed in repeated-dose studies are related to the inhibition of HPPD, resulting in elevated plasma tyrosine levels and associated ocular effects (corneal opacities) at higher doses, particularly in animal models.

Quantitative Toxicity of Sulcotrione

The following table summarizes key quantitative toxicological endpoints for sulcotrione.

Endpoint	Value	Species	Study Type	Reference
Acute Oral LD₅₀	>5000 mg/kg bw	Rat	Acute Toxicity	[8]
Acceptable Daily Intake (ADI)	0.0004 mg/kg bw/day	-	Regulatory Value (EFSA)	[9]
Acceptable Operator Exposure Level (AOEL)	0.0006 mg/kg bw/day	-	Regulatory Value (EFSA)	[9]
Acute Reference Dose (ARfD)	Not Allocated	-	Regulatory Value (EFSA)	[9]
90-Day Oral NOAEL	0.5 mg/kg/day	Rat	Sub-chronic Toxicity	[10]
2-Year Dietary NOEL	>0.5 mg/kg bw	Rat	Chronic Toxicity	[8]
Reproductive Toxicity NOAEL	5 mg/kg bw/day (Parental & Reproductive)	Rat	2-Generation Study	[5]
Developmental Toxicity NOAEL (Maternal)	10 mg/kg bw/day	Rabbit	Developmental Study	[11]
Developmental Toxicity NOAEL (Fetal)	225 mg/kg bw/day	Rabbit	Developmental Study	[10]
Carcinogenicity	No evidence of carcinogenicity	Rat & Mouse	2-Year Bioassays	[12]
Genotoxicity	No evidence of genotoxic potential in a standard battery of tests	-	In vitro & In vivo assays	[9]

Quantitative Toxicity of Metabolites

Data on the mammalian toxicity of metabolites is less extensive, particularly for the photoproduct XDD.

Endpoint	Value	Species	Study Type	Reference
CMBA - Acute Oral LD₅₀	>2000 mg/kg bw	Rat	Acute Toxicity
CMBA - Aquatic Toxicity (Algae EC₅₀)	34 mg/L (72h)	P. subcapitata	Ecotoxicity
XDD/CP - Aquatic Toxicity	More toxic than sulcotrione to Vibrio fischeri (bacterium) and Tetrahymena pyriformis (protozoan)	Various	Ecotoxicity	[6]
XDD/CP - Mammalian Toxicity	Data not available	-	-	-

Experimental Protocols

The toxicological evaluation of sulcotrione follows standardized international guidelines, primarily those established by the Organisation for Economic Co-operation and Development (OECD).

Chronic Oral Toxicity Study (Following OECD Guideline 408)

This study evaluates the effects of repeated oral administration over a prolonged period.

• Objective: To determine the no-observed-adverse-effect-level (NOAEL) and characterize the toxicological profile following sub-chronic (90-day) or chronic (e.g., 2-year) dietary exposure.

• Test System: Typically conducted in the rat (e.g., Wistar or Sprague-Dawley strains). Groups consist of at least 10 males and 10 females for 90-day studies, and larger groups for 2-year bioassays.

• Dosing: The test substance is administered daily, usually mixed in the diet, at a minimum of three dose levels plus a control group. For a 90-day study on sulcotrione, dose levels of 0.1, 0.5, and 5 mg/kg/day were used.[10]

• Observations:

  • Clinical: Daily checks for signs of toxicity and mortality. Weekly detailed examinations.

  • Body Weight & Food Consumption: Recorded weekly.

  • Ophthalmology: Examinations performed prior to study initiation and at termination.

  • Clinical Pathology: Hematology and clinical biochemistry parameters are measured at termination.

  • Pathology: All animals undergo a full gross necropsy. A comprehensive set of tissues from control and high-dose groups are examined microscopically (histopathology).

• Workflow Diagram:

  Figure 3: Generalized workflow for a 90-day oral toxicity study (OECD 408).

Two-Generation Reproductive Toxicity Study (Following OECD Guideline 416)

This study assesses potential effects on male and female reproductive performance and on the offspring.

• Objective: To evaluate effects on gonadal function, mating, conception, gestation, parturition, lactation, and offspring viability and growth across two generations.

• Test System: The rat is the preferred species. Groups (P generation) are dosed for a pre-mating period, through mating, gestation, and lactation. Selected offspring (F1 generation) are dosed through to maturity and mated to produce an F2 generation.

• Dosing: Continuous administration, typically in the diet, at three dose levels plus a control.

• Endpoints:

  • Parental (P and F1): Clinical signs, body weight, food consumption, estrous cycles, sperm parameters (motility, morphology), mating and fertility indices, gestation length, and terminal pathology.

  • Offspring (F1 and F2): Litter size, viability, sex ratio, clinical signs, body weights through weaning, and developmental landmarks. Gross necropsy of all pups.

Prenatal Developmental Toxicity Study (Following OECD Guideline 414)

This study investigates adverse effects on the pregnant female and the developing embryo and fetus.

• Objective: To assess maternal toxicity and embryo-fetal effects, including death, structural abnormalities (teratogenicity), and altered growth.

• Test System: Conducted in two species, typically the rat and the rabbit. Pregnant females are dosed during the period of major organogenesis.

• Dosing: Daily administration via oral gavage at three dose levels plus a control.

• Endpoints:

  • Maternal: Clinical signs, mortality, body weight, food consumption, and terminal necropsy.

  • Fetal: Number of corpora lutea, implantation sites, resorptions, and live/dead fetuses. Fetal body weight, sex, and detailed external, visceral, and skeletal examinations for abnormalities.

Summary and Conclusion

Sulcotrione exhibits a low level of acute toxicity. The primary toxicological concern from repeated exposure is the inhibition of the HPPD enzyme, leading to hypertyrosinemia. This can result in ocular toxicity in animal models, which is considered the most sensitive endpoint. Sulcotrione is not considered to be genotoxic, carcinogenic, or a reproductive toxicant under the conditions of standard guideline studies.

The environmental metabolites of sulcotrione include CMBA and the photoproduct XDD. While CMBA shows low toxicity, studies indicate that phototransformation can lead to products with increased toxicity towards certain non-target aquatic organisms.[6] A significant data gap exists regarding the mammalian toxicity of the XDD metabolite. For drug development professionals, the specific inhibition of the HPPD enzyme suggests that any off-target screening should include careful evaluation of the tyrosine metabolic pathway. The potential for ocular toxicity at high dose levels in preclinical species should also be a consideration in safety program design for any structurally related compounds.

References

• 1. Acute oral toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Threshold of Toxicological Concern for prenatal developmental toxicity in rats and rabbits - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. cot.food.gov.uk [cot.food.gov.uk]
• 5. accessdata.fda.gov [accessdata.fda.gov]
• 6. researchgate.net [researchgate.net]
• 7. Photodegradation product of sulcotrione and the physiological response of maize (Zea mays) and white mustard (Sinapis alba) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Sulcotrione (Ref: SC 0051) [sitem.herts.ac.uk]
• 9. ec.europa.eu [ec.europa.eu]
• 10. Developmental toxicity of dinitroaniline herbicides in rats and rabbits. I. Trifluralin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Developmental toxicity studies in rats and rabbits on 2,4-dichlorophenoxyacetic acid and its forms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. toxicology.org [toxicology.org]

Protocols & Analytical Methods

Application Notes and Protocols for Sulcotrione Residue Analysis in Soil

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sulcotrione (B48614) is a selective herbicide belonging to the triketone family, widely used for the control of broadleaf weeds and grasses in maize and sugarcane cultivation. Due to its potential for persistence in the soil and subsequent environmental impact, robust and reliable analytical methods for the determination of its residues in soil samples are crucial. This document provides detailed application notes and protocols for the analysis of sulcotrione residues in soil using High-Performance Liquid Chromatography (HPLC) with UV detection and Gas Chromatography-Mass Spectrometry (GC-MS).

These methods are essential for environmental monitoring, food safety assessment, and regulatory compliance. The protocols provided herein are based on established and validated analytical methodologies, ensuring accuracy, precision, and sensitivity.

Analytical Methods Overview

Two primary analytical techniques are detailed for the determination of sulcotrione residues in soil:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A widely accessible and reliable method for the quantification of sulcotrione. This technique separates sulcotrione from other matrix components based on its polarity, followed by detection using a UV detector.

• Gas Chromatography-Mass Spectrometry (GC-MS): A highly sensitive and selective method, particularly when operated in tandem mass spectrometry (MS/MS) mode. GC-MS provides confirmation of the analyte's identity and can achieve very low detection limits.

Data Presentation

The following tables summarize the quantitative data associated with the analytical methods described in this document. This data has been compiled from various validation studies to provide a clear overview of the method performance.

Table 1: HPLC-UV Method Validation Parameters for Sulcotrione in Soil

Parameter	Value	Reference
Limit of Detection (LOD)	0.01 mg/kg	[1]
Limit of Quantification (LOQ)	0.05 mg/kg	[1]
Recovery (at 0.1 mg/kg)	85 - 95%	[2]
Relative Standard Deviation (RSD)	< 10%	[2]

Table 2: GC-MS/MS Method Performance for Similar Pesticides in Soil

Parameter	Value	Reference
Limit of Detection (LOD)	0.001 - 0.01 mg/kg	[3]
Limit of Quantification (LOQ)	0.005 - 0.025 mg/kg	[4]
Recovery	70 - 120%	[4]
Relative Standard Deviation (RSD)	< 15%	[3]

Note: Data for GC-MS/MS of sulcotrione in soil is extrapolated from methods for other pesticides with similar chemical properties due to a lack of specific public domain data for sulcotrione. The presented ranges are typical for pesticide residue analysis in soil using this technique.

Experimental Protocols

Protocol 1: Sulcotrione Residue Analysis in Soil by HPLC-UV

This protocol is adapted from the method described by Chaabane et al. (2008)[5].

1. Sample Preparation and Extraction

• Soil Sampling: Collect representative soil samples from the field of interest. Air-dry the samples at ambient temperature and sieve through a 2 mm mesh to remove stones and debris.

• Extraction:

  • Weigh 20 g of the sieved soil into a 100 mL centrifuge tube.

  • Add 40 mL of a mixture of acetonitrile (B52724) and water (80:20, v/v) acidified with 0.1% acetic acid.

  • Shake the mixture vigorously for 1 hour on a mechanical shaker.

  • Centrifuge the suspension at 4000 rpm for 10 minutes.

  • Carefully decant the supernatant into a clean flask.

  • Repeat the extraction step with another 40 mL of the extraction solvent.

  • Combine the supernatants.

2. Clean-up by Solid Phase Extraction (SPE)

• SPE Cartridge: Use a C18 SPE cartridge (500 mg, 6 mL).

• Conditioning: Condition the cartridge by passing 5 mL of methanol (B129727) followed by 5 mL of deionized water through it. Do not allow the cartridge to dry out.

• Loading: Load the combined supernatant from the extraction step onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing: Wash the cartridge with 5 mL of a mixture of methanol and water (10:90, v/v) to remove interfering substances.

• Elution: Elute the retained sulcotrione with 10 mL of methanol into a clean collection tube.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the HPLC mobile phase.

3. HPLC-UV Analysis

• HPLC System: A standard HPLC system equipped with a UV detector.

• Column: C18 column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: An isocratic mixture of water acidified with 0.1% acetic acid and acetonitrile (70:30, v/v)[5].

• Flow Rate: 0.5 mL/min[5].

• Injection Volume: 20 µL.

• Detection Wavelength: 285 nm[5].

• Quantification: Create a calibration curve using standard solutions of sulcotrione in the mobile phase. Quantify the sulcotrione concentration in the samples by comparing their peak areas to the calibration curve.

Protocol 2: Confirmatory Analysis of Sulcotrione Residue in Soil by GC-MS/MS

This protocol provides a general framework for the confirmatory analysis of sulcotrione using GC-MS/MS, based on common practices for pesticide residue analysis.

1. Sample Preparation and Extraction

Follow the same sample preparation and extraction procedure as described in Protocol 1 (steps 1.1 and 1.2).

2. Clean-up

Follow the same SPE clean-up procedure as described in Protocol 1 (steps 2.1 to 2.6).

3. Derivatization (if necessary)

Sulcotrione may require derivatization to improve its volatility and thermal stability for GC analysis. A common derivatization agent for similar compounds is BSTFA (N,O-Bis(trimethylsilyl)trifluoroacetamide).

• After evaporating the eluate to dryness, add 50 µL of BSTFA and 50 µL of pyridine.

• Heat the mixture at 70°C for 30 minutes.

• After cooling, the sample is ready for injection.

4. GC-MS/MS Analysis

• GC System: A gas chromatograph equipped with a suitable capillary column and a tandem mass spectrometer.

• Column: A non-polar or medium-polarity capillary column (e.g., HP-5ms, 30 m x 0.25 mm, 0.25 µm film thickness).

• Injector Temperature: 250°C.

• Oven Temperature Program:

  • Initial temperature: 70°C, hold for 2 minutes.

  • Ramp to 180°C at 25°C/min.

  • Ramp to 280°C at 5°C/min, hold for 10 minutes.

• Carrier Gas: Helium at a constant flow rate of 1.2 mL/min.

• MS System: A tandem quadrupole mass spectrometer.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Acquisition Mode: Multiple Reaction Monitoring (MRM).

• MRM Transitions: Specific precursor and product ions for sulcotrione need to be determined by infusing a standard solution into the mass spectrometer. As a starting point, the molecular ion and major fragment ions can be selected. For a derivatized sulcotrione, the m/z of the derivatized molecule should be considered for the precursor ion.

• Quantification: Use matrix-matched calibration standards to compensate for matrix effects and ensure accurate quantification.

Mandatory Visualization

Caption: Experimental workflow for Sulcotrione residue analysis in soil.

Caption: Logical relationship for analytical method selection.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. gcms.cz [gcms.cz]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Assessing the Effects of β-Triketone Herbicides on the Soil Bacterial and hppd Communities: A Lab-to-Field Experiment - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: High-Recovery Solid-Phase Extraction Protocol for Sulcotrione from Water Samples

Introduction

Sulcotrione (B48614) is a triketone herbicide used for selective weed control in agriculture. Its potential for mobility in soil and water necessitates reliable and efficient methods for its detection and quantification in environmental water samples. Solid-phase extraction (SPE) is a widely used technique for the pre-concentration and purification of analytes from complex matrices, offering advantages over traditional liquid-liquid extraction such as reduced solvent consumption, higher recovery rates, and ease of automation.[1][2] This application note details a robust SPE protocol for the extraction of sulcotrione from water samples using a polymeric reversed-phase sorbent, followed by analysis with liquid chromatography-tandem mass spectrometry (LC-MS/MS).

Materials and Methods

Materials:

• SPE Cartridges: Oasis HLB (Hydrophilic-Lipophilic Balanced) cartridges.

• Reagents: Methanol (B129727) (HPLC grade), Water (HPLC grade), Formic Acid.

• Apparatus: SPE manifold, vacuum pump, nitrogen evaporator, autosampler vials.

• Instrumentation: High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS) with an electrospray ionization (ESI) source.

Experimental Protocol:

A detailed workflow for the solid-phase extraction of sulcotrione from water samples is provided below. The protocol is based on established methods for herbicide analysis in aqueous matrices.[1][3][4]

• Sample Pretreatment:

  • Collect 500 mL of the water sample.

  • Acidify the sample to pH 3.8 by adding formic acid. This step is crucial for ensuring the efficient retention of sulcotrione on the reversed-phase sorbent.

• SPE Cartridge Conditioning:

  • Place the Oasis HLB SPE cartridge on the SPE manifold.

  • Condition the cartridge by passing 5 mL of methanol through it.

  • Equilibrate the cartridge by passing 5 mL of HPLC-grade water (pH 3.8) through it. Do not allow the cartridge to dry out before loading the sample.[5]

• Sample Loading:

  • Load the entire 500 mL acidified water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing:

  • After the entire sample has passed through, wash the cartridge with 5 mL of HPLC-grade water to remove any co-adsorbed impurities.

  • Dry the cartridge under a stream of nitrogen for 10 minutes to remove residual water.

• Elution:

  • Elute the retained sulcotrione from the cartridge by passing 5 mL of methanol through it.

  • Collect the eluate in a clean collection tube.

• Concentration and Reconstitution:

  • Evaporate the collected eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in 1 mL of a methanol/water (6:4, v/v) mixture.

  • Filter the reconstituted sample through a 0.45 µm syringe filter into an autosampler vial for LC-MS/MS analysis.[6]

LC-MS/MS Analysis:

• Column: C18 reversed-phase column (e.g., 250 x 4.6 mm, 5 µm).[6]

• Mobile Phase: A gradient elution using methanol and water (acidified with formic acid to pH 3.8) is recommended.[6]

• Ionization Mode: Electrospray ionization (ESI) in negative mode is suitable for the detection of sulcotrione.

• Detection: Multiple Reaction Monitoring (MRM) mode for enhanced selectivity and sensitivity.

Results

The described SPE protocol, when coupled with LC-MS/MS analysis, provides excellent recovery and sensitivity for the determination of sulcotrione in water samples. The use of Oasis HLB cartridges has been shown to yield high recovery rates for triketone herbicides.[3][4]

Parameter	Value	Reference
SPE Sorbent	Oasis HLB	[1][3][4]
Sample Volume	500 mL	[1]
Recovery Rate	94-112%	[3][4]
Limit of Quantification (LOQ)	0.5 - 10 ng/L	[3][4]
Analytical Technique	LC-MS/MS	[3][4]

This application note provides a detailed and reliable solid-phase extraction protocol for the determination of sulcotrione in water samples. The use of Oasis HLB cartridges ensures high recovery and the subsequent LC-MS/MS analysis allows for sensitive and selective quantification at ng/L levels. This method is suitable for routine environmental monitoring of sulcotrione in surface and groundwater.

Diagrams

References

• 1. researchgate.net [researchgate.net]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. google.com [google.com]
• 6. alice.cnptia.embrapa.br [alice.cnptia.embrapa.br]

Application Notes and Protocols for the Analysis of Sulcotrione Photoproducts in Environmental Matrices

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the analysis of the herbicide sulcotrione (B48614) and its primary photoproducts in environmental matrices. The protocols detailed below are essential for environmental monitoring, ecotoxicological risk assessment, and understanding the fate of this herbicide in the ecosystem.

Introduction

Sulcotrione is a selective herbicide used for the control of broadleaf weeds and grasses in maize cultivation.[1][2] Its environmental persistence is a key area of study, with photodegradation being a significant dissipation pathway.[3][4][5] When exposed to sunlight, sulcotrione degrades into two major photoproducts: a cyclization product (CP), also referred to as 1H-xanthene-1,9-dione-3,4-dihydro-6-methylsulfonyl (XDD), and 2-chloro-4-mesylbenzoic acid (CMBA), formed through intramolecular cyclization and hydrolysis, respectively.[1][2][4] Notably, the cyclization product has been reported to exhibit higher toxicity than the parent compound and CMBA, making the monitoring of these photoproducts crucial for a complete environmental risk assessment.[1]

This document outlines the analytical methodologies for the extraction, separation, and quantification of sulcotrione and its photoproducts in water and soil samples, primarily utilizing High-Performance Liquid Chromatography coupled with tandem mass spectrometry (HPLC-MS/MS).

Photodegradation Pathway of Sulcotrione

The photodegradation of sulcotrione is influenced by environmental conditions such as pH.[6][7] In aqueous environments, the degradation kinetics follow a first-order reaction, with photolysis half-lives ranging from 3 to 50 hours depending on the water origin and pH.[6] The primary transformation pathways are intramolecular cyclization and hydrolysis.

Caption: Photodegradation pathway of sulcotrione leading to its major photoproducts.

Quantitative Data Summary

The following tables summarize the quantitative data for the analysis of sulcotrione and its photoproducts in environmental matrices, compiled from various studies.

Table 1: Analytical Method Performance for Sulcotrione and its Metabolites in Water

Analyte	Method	Matrix	Sample Preparation	Quantification Limit (ng/L)	Recovery (%)	Reference
Sulcotrione	LC-ESI-MS/MS	Surface Water	Solid Phase Extraction (OASIS)	0.5 - 10	94 - 112	[6][8]
Mesotrione	LC-ESI-MS/MS	Surface Water	Solid Phase Extraction (OASIS)	0.5 - 10	94 - 112	[6]
Various Herbicides	LC-ESI-MS/MS	Natural Waters	Solid Phase Extraction (OASIS)	0.5 - 10	94 - 112	[6]

Table 2: Degradation Kinetics of Sulcotrione

Matrix	Conditions	Half-life (t½)	Degradation Products	Reference
Aquatic Environments	UV-B and simulated solar radiation	3 - 50 hours	Hydrolysis and cyclization products	[6]
Two Soil Types	Laboratory conditions	45 - 65 days	1,3-cyclohexanedione (CHD) and 2-chloro-4-mesyl benzoic acid (CMBA)

Experimental Protocols

The following are detailed protocols for the analysis of sulcotrione and its photoproducts in water and soil.

Analysis in Water Samples

This protocol is designed for the trace quantification of sulcotrione and its photoproducts in surface and groundwater.

4.1.1. Experimental Workflow

Caption: Workflow for the analysis of sulcotrione photoproducts in water.

4.1.2. Materials and Reagents

• Sulcotrione, CP (XDD), and CMBA analytical standards

• Methanol (B129727) (HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Formic acid

• Ultrapure water

• OASIS HLB Solid Phase Extraction (SPE) cartridges

4.1.3. Sample Preparation (Solid Phase Extraction)

• Conditioning: Condition the OASIS HLB cartridge with 5 mL of methanol followed by 5 mL of ultrapure water.

• Loading: Pass 500 mL to 1 L of the filtered water sample through the cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove interferences.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the analytes with 5-10 mL of methanol.

• Concentration and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a known volume (e.g., 1 mL) of the initial mobile phase.

4.1.4. HPLC-MS/MS Conditions

• HPLC System: A high-performance liquid chromatography system.

• Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 3.5 µm).

• Mobile Phase:

  • A: Water with 0.1% formic acid

  • B: Acetonitrile with 0.1% formic acid

• Gradient: A typical gradient would start with a low percentage of B, increasing linearly to elute the analytes of interest.

• Flow Rate: 0.2 - 0.4 mL/min.

• Injection Volume: 10 - 20 µL.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization: Electrospray ionization (ESI) in both positive and negative modes to detect all compounds.

• Detection: Multiple Reaction Monitoring (MRM) mode. Specific precursor and product ion transitions for sulcotrione, CP, and CMBA should be optimized using analytical standards.

Analysis in Soil Samples

This protocol describes the extraction and analysis of sulcotrione and its photoproducts from soil matrices.

4.2.1. Experimental Workflow

Caption: Workflow for the analysis of sulcotrione photoproducts in soil.

4.2.2. Materials and Reagents

• Sulcotrione, CP (XDD), and CMBA analytical standards

• Acetonitrile (HPLC grade)

• Ultrapure water

• Extraction salts (e.g., MgSO₄, NaCl)

• Dispersive SPE (dSPE) sorbents (e.g., PSA, C18)

4.2.3. Sample Preparation (Solvent Extraction)

• Extraction: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. Add 10 mL of ultrapure water and 10 mL of acetonitrile.

• Shaking: Shake vigorously for 1-2 minutes.

• Salting out: Add extraction salts (e.g., 4 g MgSO₄, 1 g NaCl), shake for 1 minute, and centrifuge at >3000 g for 5 minutes.

• Cleanup (dSPE): Transfer an aliquot of the acetonitrile supernatant to a dSPE tube containing PSA and C18 sorbents. Vortex for 30 seconds and centrifuge.

• Final Preparation: Take an aliquot of the cleaned extract, evaporate to dryness, and reconstitute in the initial mobile phase for HPLC-MS/MS analysis.

4.2.4. HPLC-MS/MS Conditions

The HPLC-MS/MS conditions are similar to those described for water analysis (Section 4.1.4). Method optimization for the specific soil matrix may be required to minimize matrix effects.

Conclusion

The analytical methods detailed in these application notes provide a robust framework for the sensitive and selective quantification of sulcotrione and its primary photoproducts, CP/XDD and CMBA, in environmental matrices. Adherence to these protocols will enable researchers to generate high-quality data for assessing the environmental fate and potential risks associated with the use of sulcotrione. The provided workflows and quantitative summaries serve as a valuable resource for laboratories involved in pesticide residue analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. iris.unito.it [iris.unito.it]
• 5. scilit.com [scilit.com]
• 6. Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Application of Sulcotrione-d7 in Food Safety Analysis: A Detailed Guide

Introduction

Sulcotrione (B48614) is a selective herbicide widely used in agriculture to control broadleaf weeds and grasses in crops such as maize and sugarcane. Due to its potential to leave residues in food commodities, robust and reliable analytical methods are essential to ensure consumer safety and compliance with regulatory limits. The analysis of sulcotrione in complex food matrices is often challenging due to the presence of interfering substances that can cause matrix effects, leading to inaccurate quantification. The use of an isotopically labeled internal standard, such as Sulcotrione-d7, is a highly effective strategy to compensate for these matrix effects and ensure the accuracy and precision of the analytical results.

This document provides detailed application notes and protocols for the quantitative analysis of sulcotrione in food matrices, specifically cereals, using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by liquid chromatography-tandem mass spectrometry (LC-MS/MS) with Sulcotrione-d7 as an internal standard.

Principle of the Method

The analytical workflow involves the extraction of sulcotrione from a homogenized food sample using the QuEChERS method. A known amount of Sulcotrione-d7 is added at the beginning of the sample preparation process to act as an internal standard. This stable isotope-labeled standard co-extracts with the native sulcotrione and experiences similar matrix effects during the analysis. By measuring the ratio of the analyte signal to the internal standard signal, accurate quantification can be achieved, as any signal suppression or enhancement will affect both compounds similarly. The final determination and quantification are performed by LC-MS/MS, which provides high selectivity and sensitivity.

Experimental Protocols

Sample Preparation: QuEChERS Protocol for Cereals

This protocol is adapted from established QuEChERS methods for the analysis of pesticide residues in dry matrices like cereals.

Materials and Reagents:

• Homogenized cereal sample (e.g., maize flour, wheat flour, rye flour)

• Sulcotrione analytical standard

• Sulcotrione-d7 internal standard solution (e.g., 1 µg/mL in acetonitrile)

• Acetonitrile (B52724) (ACN), HPLC grade

• Water, HPLC grade

• Magnesium sulfate (B86663) (MgSO₄), anhydrous

• Sodium chloride (NaCl)

• Trisodium (B8492382) citrate (B86180) dihydrate

• Disodium (B8443419) hydrogen citrate sesquihydrate

• Primary secondary amine (PSA) sorbent

• C18 sorbent

• 50 mL centrifuge tubes

• 15 mL centrifuge tubes for dSPE cleanup

• Ceramic homogenizers

Procedure:

• Sample Weighing: Weigh 5 g of the homogenized cereal sample into a 50 mL centrifuge tube.

• Internal Standard Spiking: Add a known volume of the Sulcotrione-d7 internal standard solution to the sample. For example, add 100 µL of a 1 µg/mL solution to achieve a concentration of 20 ng/g.

• Rehydration: Add 10 mL of water to the tube and shake vigorously for 1 minute to ensure the sample is fully wetted. Let it stand for 30 minutes.

• Extraction:

  • Add 10 mL of acetonitrile to the centrifuge tube.

  • Add the QuEChERS extraction salts (4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium hydrogen citrate sesquihydrate).

  • Immediately cap the tube and shake vigorously for 1 minute.

• Centrifugation: Centrifuge the tube at ≥4000 rpm for 5 minutes.

• Dispersive Solid-Phase Extraction (dSPE) Cleanup:

  • Transfer an aliquot (e.g., 6 mL) of the upper acetonitrile layer to a 15 mL dSPE tube containing 900 mg MgSO₄, 150 mg PSA, and 150 mg C18.

  • Vortex the dSPE tube for 1 minute.

• Final Centrifugation: Centrifuge the dSPE tube at ≥4000 rpm for 5 minutes.

• Sample for Analysis: Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation:

• Liquid Chromatograph coupled with a Tandem Mass Spectrometer (LC-MS/MS) equipped with an electrospray ionization (ESI) source.

LC Parameters (Typical):

Parameter	Value
Column	C18 reverse-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% formic acid and 5 mM ammonium (B1175870) formate
Mobile Phase B	Methanol with 0.1% formic acid and 5 mM ammonium formate
Gradient	Start at 5% B, ramp to 95% B over 8 min, hold for 2 min, return to initial conditions
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Column Temperature	40 °C

MS/MS Parameters (Typical):

The following MS/MS parameters are indicative and should be optimized for the specific instrument used.

Parameter	Sulcotrione	Sulcotrione-d7
Ionization Mode	ESI Negative	ESI Negative
Precursor Ion (m/z)	327.0	334.0
Product Ion 1 (Quantifier)	137.0	141.0
Product Ion 2 (Qualifier)	109.0	113.0
Collision Energy (eV)	Optimized for each transition	Optimized for each transition
Dwell Time (ms)	100	100

Data Presentation

The following table summarizes representative quantitative data for the analysis of sulcotrione in a cereal matrix based on a validation study.[1]

Parameter	Result
Matrix	Rye
Linearity Range	0.01 - 0.1 mg/kg
Correlation Coefficient (r²)	>0.99
Recovery (at 0.01 mg/kg)	95%
Recovery (at 0.1 mg/kg)	98%
Repeatability (RSDr at 0.01 mg/kg)	12%
Repeatability (RSDr at 0.1 mg/kg)	8%
Limit of Quantification (LOQ)	0.01 mg/kg

Mandatory Visualizations

Experimental Workflow

Caption: Experimental workflow for the analysis of sulcotrione in cereals.

Logical Relationship of Internal Standard Correction

Caption: Correction of matrix effects using an internal standard.

Conclusion

The use of Sulcotrione-d7 as an internal standard in combination with the QuEChERS extraction method and LC-MS/MS analysis provides a robust and reliable approach for the quantification of sulcotrione residues in food matrices. This methodology effectively mitigates the impact of matrix effects, ensuring high accuracy and precision in the analytical results. The detailed protocols and data presented in these application notes serve as a valuable resource for researchers, scientists, and professionals in the field of food safety and drug development, enabling them to implement this method for routine monitoring and risk assessment of sulcotrione in various food products.

References

• 1. eurl-pesticides.eu [eurl-pesticides.eu]

Technical Notes & Optimization

Overcoming matrix effects in Sulcotrione analysis

This technical support center is designed to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the quantitative analysis of sulcotrione (B48614), with a particular focus on mitigating matrix effects in complex sample types.

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and how do they impact the analysis of sulcotrione?

A1: Matrix effects are the alteration of ionization efficiency for a target analyte, such as sulcotrione, due to the presence of co-eluting compounds from the sample matrix.[1][2] This phenomenon can lead to either ion suppression (a decrease in signal intensity) or ion enhancement (an increase in signal intensity), ultimately affecting the accuracy, precision, and sensitivity of the analytical method.[1][2]

Q2: What are the common sources of matrix effects in sulcotrione analysis?

A2: The sources of matrix effects are diverse and depend on the sample type. In environmental samples like soil and water, common interfering compounds include humic acids, fulvic acids, and various inorganic salts.[3] In biological matrices, phospholipids, proteins, and endogenous metabolites are major contributors to matrix effects.

Q3: How can I assess the presence and magnitude of matrix effects in my sulcotrione assay?

A3: The most common method to evaluate matrix effects is the post-extraction spike comparison. This involves comparing the signal response of sulcotrione spiked into a blank matrix extract (after extraction) with the signal of a pure standard solution at the same concentration. The matrix effect can be quantified using the following formula:

Matrix Effect (%) = (Peak Area in Matrix / Peak Area in Solvent) x 100

A value less than 100% indicates ion suppression, while a value greater than 100% suggests ion enhancement.

Q4: What are the primary strategies to overcome matrix effects in sulcotrione analysis?

A4: The main strategies can be categorized into three areas:

• Sample Preparation: Employing effective cleanup techniques to remove interfering components. This includes methods like Solid Phase Extraction (SPE), Liquid-Liquid Extraction (LLE), and QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe).[4][5]

• Chromatographic Separation: Optimizing the liquid chromatography (LC) method to separate sulcotrione from matrix components. This can involve adjusting the mobile phase composition, gradient profile, or using a more selective column.

• Calibration Strategy: Utilizing a calibration approach that compensates for matrix effects. The most effective methods include the use of a stable isotope-labeled internal standard (SIL-IS) and matrix-matched calibration.[6][7]

Q5: When should I use a stable isotope-labeled internal standard (SIL-IS) for sulcotrione analysis?

A5: A SIL-IS is the gold standard for compensating for matrix effects and is highly recommended for complex matrices or when high accuracy and precision are required.[6] A SIL-IS has nearly identical chemical and physical properties to sulcotrione, meaning it will be affected by the matrix in the same way. This allows for reliable correction of any signal suppression or enhancement.

Troubleshooting Guides

This section provides solutions to common problems encountered during the analysis of sulcotrione.

Problem	Potential Cause(s)	Recommended Solution(s)
Poor Peak Shape (Tailing, Fronting, or Splitting)	1. Column contamination or degradation. 2. Inappropriate mobile phase pH. 3. Injection of sample in a solvent stronger than the mobile phase.[1] 4. Co-eluting interferences.	1. Flush the column with a strong solvent or replace it if necessary. 2. Adjust the mobile phase pH to ensure sulcotrione is in a single ionic state. 3. Ensure the sample diluent is of similar or weaker strength than the initial mobile phase. 4. Optimize the chromatographic gradient to improve separation from interfering peaks.
Low Signal Intensity / Ion Suppression	1. High concentration of co-eluting matrix components. 2. Suboptimal ionization source parameters. 3. Inefficient sample extraction and cleanup.	1. Improve sample cleanup using SPE or QuEChERS. Dilute the sample extract if sensitivity allows.[4] 2. Optimize ESI source parameters (e.g., capillary voltage, gas flow, temperature). 3. Evaluate and optimize the extraction procedure to improve sulcotrione recovery.
High Signal Intensity / Ion Enhancement	1. Co-eluting compounds that improve the ionization efficiency of sulcotrione.	1. Improve chromatographic separation to isolate the sulcotrione peak. 2. Utilize a stable isotope-labeled internal standard to correct for the enhancement.[6]
Poor Reproducibility (High %RSD)	1. Inconsistent sample preparation. 2. Variable matrix effects between samples. 3. Instrument instability.	1. Standardize and automate the sample preparation workflow where possible. 2. Use a stable isotope-labeled internal standard.[6] 3. Perform system suitability tests to ensure instrument performance is consistent.
Inaccurate Quantification	1. Uncorrected matrix effects. 2. Non-linearity of the calibration curve. 3. Improper integration of chromatographic peaks.	1. Implement matrix-matched calibration or use a SIL-IS.[7] 2. Ensure the calibration range is appropriate for the sample concentrations and use a suitable regression model. 3. Manually review and correct peak integration where necessary.

Experimental Protocols

Detailed Method for Sulcotrione Analysis in Water Samples by SPE-LC-MS/MS

This protocol is adapted from a validated method for the analysis of triketone herbicides in surface water.[6]

1. Sample Preparation (Solid Phase Extraction - SPE)

• Cartridge Conditioning: Condition an Oasis HLB SPE cartridge (or equivalent) with 5 mL of methanol (B129727) followed by 5 mL of ultrapure water.

• Sample Loading: Load 100 mL of the water sample onto the conditioned SPE cartridge at a flow rate of approximately 5 mL/min.

• Washing: Wash the cartridge with 5 mL of ultrapure water to remove polar interferences.

• Drying: Dry the cartridge under vacuum for 10-15 minutes.

• Elution: Elute the sulcotrione from the cartridge with 2 x 4 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the residue in 1 mL of the initial mobile phase (e.g., 90:10 water:acetonitrile with 0.1% formic acid).

2. Liquid Chromatography (LC) Conditions

• Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient Program:

  • 0-1 min: 5% B

  • 1-8 min: Linear gradient to 95% B

  • 8-10 min: Hold at 95% B

  • 10.1-12 min: Return to 5% B and equilibrate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 5 µL.

• Column Temperature: 40°C.

3. Tandem Mass Spectrometry (MS/MS) Conditions

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Scan Type: Multiple Reaction Monitoring (MRM).

• MRM Transitions for Sulcotrione:

  • Precursor Ion (m/z): 329.0

  • Product Ion 1 (Quantifier, m/z): 139.0

  • Product Ion 2 (Qualifier, m/z): 157.0

• Collision Energy: Optimized for the specific instrument, typically in the range of 15-30 eV.[8]

• Source Parameters: Optimize source-specific parameters such as capillary voltage, source temperature, and gas flows for maximum signal intensity.

Data Presentation

Table 1: Comparison of Sample Preparation Techniques for Sulcotrione Recovery from Spiked Soil Samples

Sample Preparation Method	Mean Recovery (%)	Relative Standard Deviation (RSD, %)	Key Advantages	Key Disadvantages
Solid Phase Extraction (SPE)	92.5	5.8	High selectivity, clean extracts	More time-consuming, higher cost
QuEChERS	88.2	8.1	Fast, high throughput, low solvent use	Can result in less clean extracts for complex matrices
Liquid-Liquid Extraction (LLE)	85.7	9.5	Simple, low cost	Large solvent consumption, can be less selective

Data are representative and compiled from various studies for illustrative purposes.[4][5][9]

Table 2: Effectiveness of Different Calibration Strategies in Mitigating Matrix Effects in Sulcotrione Analysis

Calibration Strategy	Matrix	Matrix Effect (%)	Accuracy (%)	Precision (%RSD)
Solvent-Based Calibration	Soil Extract	65 (Suppression)	68	15.2
Matrix-Matched Calibration	Soil Extract	N/A (Compensated)	98	6.5
Stable Isotope-Labeled Internal Standard	Soil Extract	67 (Suppression)	101	4.1

Data are representative and compiled from various studies for illustrative purposes.[6][7]

Visualizations

Caption: Workflow for troubleshooting matrix effects in sulcotrione analysis.

References

• 1. agilent.com [agilent.com]
• 2. files.core.ac.uk [files.core.ac.uk]
• 3. researchgate.net [researchgate.net]
• 4. walshmedicalmedia.com [walshmedicalmedia.com]
• 5. mural.maynoothuniversity.ie [mural.maynoothuniversity.ie]
• 6. Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Investigation of variability in the matrix effect on stable isotope-labeled internal standards in liquid chromatography-tandem mass spectrometry analysis of 25 pesticides in vegetables - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sulcotrione | C14H13ClO5S | CID 91760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. Comparison of Ultrasonic and QuEChERS Extraction Methods Efficiency for the Determination of Herbicides Residues in Soil and Maize Cob | Trends in Sciences [tis.wu.ac.th]

Optimizing Sulcotrione-d7 extraction efficiency from complex matrices

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on optimizing the extraction efficiency of sulcotrione-d7 (B1160606) from complex matrices. The following troubleshooting guides and frequently asked questions (FAQs) address specific issues you may encounter during your experiments.

Troubleshooting Guide

This guide provides a systematic approach to resolving common issues encountered during the extraction of sulcotrione-d7.

Problem 1: Low Recovery of Sulcotrione-d7

Potential Cause	Troubleshooting Steps
Suboptimal pH during Extraction	Sulcotrione (B48614) is a weak acid with a pKa of approximately 3.13. At a pH above its pKa, it will be in its anionic form, which can lead to poor retention on reversed-phase SPE sorbents and potential losses. Solution: Acidify your sample to a pH of 2-3 using an appropriate acid (e.g., formic acid, hydrochloric acid) before extraction. This ensures that sulcotrione is in its neutral form, maximizing its retention on nonpolar sorbents.
Inappropriate SPE Sorbent or Elution Solvent	The choice of SPE sorbent and elution solvent is critical for efficient recovery. Solution: For sulcotrione, polymeric reversed-phase sorbents like Oasis HLB are often effective. Ensure the sorbent is properly conditioned according to the manufacturer's instructions. For elution, use a solvent mixture that is strong enough to desorb the analyte from the sorbent. A common choice is methanol (B129727) or acetonitrile (B52724), sometimes with a small percentage of a weak acid to maintain the neutral state of sulcotrione.
Inefficient QuEChERS Extraction	The standard QuEChERS protocol may not be optimal for all matrices, especially those with high organic matter or specific interfering compounds. Solution: For soil samples, ensure adequate hydration of the sample before adding the extraction solvent. For complex food matrices, consider using a modified QuEChERS method with different salt combinations or d-SPE cleanup sorbents.
Analyte Degradation	Sulcotrione can be susceptible to degradation under certain conditions. Solution: Store samples and extracts at low temperatures (4°C for short-term, -20°C or lower for long-term storage) and protect them from light. Analyze extracts as soon as possible after preparation.
Adsorption to Labware	Highly active sites on glass or plastic surfaces can lead to the adsorption of the analyte, resulting in lower recovery. Solution: Use silanized glassware or polypropylene (B1209903) tubes to minimize adsorption. Rinsing the labware with the extraction solvent before use can also help.

Problem 2: High Variability in Results (High %RSD)

Potential Cause	Troubleshooting Steps
Inconsistent Sample Homogenization	Complex matrices like soil and food can be heterogeneous, leading to variability between subsamples. Solution: Ensure thorough homogenization of the entire sample before taking a representative aliquot for extraction. For solid samples, grinding to a fine, uniform powder is recommended.
Inconsistent pH Adjustment	Small variations in pH can significantly impact extraction efficiency. Solution: Use a calibrated pH meter to accurately adjust the pH of each sample. Prepare buffer solutions fresh and verify their pH.
Variable Matrix Effects	Matrix components can interfere with the ionization of sulcotrione-d7 in the mass spectrometer, leading to inconsistent signal suppression or enhancement. Solution: The use of a stable isotope-labeled internal standard like sulcotrione-d7 is the most effective way to compensate for matrix effects.[1] Ensure the internal standard is added at the beginning of the sample preparation process to account for losses during all steps.
Inconsistent d-SPE Cleanup	The amount and type of d-SPE sorbent, as well as the vortexing time, can affect the cleanup efficiency and analyte recovery. Solution: Use pre-weighed d-SPE tubes or be meticulous in weighing the sorbents. Standardize the vortexing time and intensity for all samples.

Frequently Asked Questions (FAQs)

Q1: Why is pH adjustment so critical for sulcotrione extraction?

A1: Sulcotrione is a weak acid with a pKa of about 3.13. This means that at a pH below 3.13, it is predominantly in its neutral, less polar form, while at a pH above 3.13, it exists as a more polar anion. For reversed-phase solid-phase extraction (SPE), maintaining a pH below the pKa is crucial for good retention on the nonpolar sorbent. For liquid-liquid extraction, the pH will determine its partitioning between the aqueous and organic phases. Therefore, controlling the pH is essential for achieving high and reproducible extraction efficiency.

Q2: What is the role of sulcotrione-d7 in the analysis?

A2: Sulcotrione-d7 is a stable isotope-labeled internal standard (SIL-IS). It is chemically identical to sulcotrione but has a higher mass due to the replacement of seven hydrogen atoms with deuterium. Because it behaves almost identically to the native analyte during extraction, cleanup, and LC-MS/MS analysis, it can be used to accurately correct for analyte losses during sample preparation and for matrix-induced signal suppression or enhancement in the mass spectrometer.[1] This leads to more accurate and precise quantification.

Q3: Can I use the same QuEChERS method for all types of samples?

A3: While the basic QuEChERS principle is versatile, the specific protocol often needs to be adapted for different matrices. For example, samples with high fat content may require a d-SPE cleanup step with C18 sorbent to remove lipids. Pigmented samples might need the addition of graphitized carbon black (GCB), although care must be taken as GCB can also retain planar analytes like sulcotrione. For dry samples like cereals, a hydration step with water is necessary before the acetonitrile extraction. It is always recommended to validate the chosen QuEChERS method for your specific matrix.

Q4: My recoveries are still low even after optimizing the extraction protocol. What else could be the problem?

A4: If you have optimized the pH, extraction solvent, and cleanup steps and are still experiencing low recovery, consider the following:

• Analyte Stability: Ensure that your stock solutions and samples are stored correctly (refrigerated or frozen, protected from light) to prevent degradation.

• LC-MS/MS System Performance: Check for issues with your analytical instrument, such as a dirty ion source, incorrect MS/MS parameters, or a failing column.

• Purity of Sulcotrione-d7 Standard: Verify the purity and concentration of your sulcotrione-d7 standard solution.

Data Presentation

Table 1: Reported Recovery of Sulcotrione using Solid-Phase Extraction (SPE)

Matrix	SPE Sorbent	Elution Solvent	Average Recovery (%)	Reference
Surface Water	Oasis HLB	Methanol	94 - 112	[1]

Table 2: Expected Recovery Ranges for Sulcotrione using QuEChERS

Matrix	QuEChERS Method	d-SPE Cleanup	Expected Recovery (%)
Soil (loam)	Acetonitrile extraction with salting out	PSA / C18	70 - 120
Fruits (high water content)	Acetonitrile extraction with salting out	PSA	80 - 110
Cereals (low water content)	Hydration followed by acetonitrile extraction	C18	70 - 110

Note: These are general expected ranges. Actual recoveries should be determined through validation experiments with your specific matrix.

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Water Samples

• Sample Preparation:

  • To a 500 mL water sample, add a known amount of sulcotrione-d7 internal standard.

  • Adjust the sample pH to 2.5 with formic acid.

• SPE Cartridge Conditioning:

  • Condition a polymeric reversed-phase SPE cartridge (e.g., 200 mg, 6 mL) by passing 5 mL of methanol followed by 5 mL of deionized water at pH 2.5. Do not allow the cartridge to go dry.

• Sample Loading:

  • Load the prepared water sample onto the SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing:

  • Wash the cartridge with 5 mL of deionized water to remove interfering polar compounds.

  • Dry the cartridge under vacuum for 10-15 minutes.

• Elution:

  • Elute the sulcotrione and sulcotrione-d7 from the cartridge with two 4 mL aliquots of methanol into a collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the residue in a suitable volume (e.g., 1 mL) of the initial mobile phase for LC-MS/MS analysis.

Protocol 2: QuEChERS for Soil Samples

• Sample Preparation:

  • Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

  • Add a known amount of sulcotrione-d7 internal standard.

  • Add 10 mL of deionized water and vortex for 30 seconds to hydrate (B1144303) the soil. Let it stand for 15 minutes.

• Extraction:

  • Add 10 mL of acetonitrile (with 1% acetic acid) to the tube.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g sodium citrate (B86180), 0.5 g disodium (B8443419) citrate sesquihydrate).

  • Immediately cap and shake vigorously for 1 minute.

• Centrifugation:

  • Centrifuge the tube at ≥ 4000 rpm for 5 minutes.

• Dispersive SPE (d-SPE) Cleanup:

  • Transfer a 1 mL aliquot of the upper acetonitrile layer into a 2 mL d-SPE tube containing 150 mg MgSO₄ and 50 mg of Primary Secondary Amine (PSA) sorbent.

  • Vortex for 30 seconds.

• Final Centrifugation and Analysis:

  • Centrifuge the d-SPE tube at high speed for 5 minutes.

  • Take an aliquot of the supernatant for LC-MS/MS analysis, possibly after a dilution step.

Mandatory Visualization

Caption: Workflow for Sulcotrione-d7 Extraction from Water using SPE.

Caption: Workflow for Sulcotrione-d7 Extraction from Soil using QuEChERS.

Caption: Troubleshooting Decision Tree for Low Sulcotrione-d7 Recovery.

References

• 1. Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Stability of Sulcotrione-d7 in solution and storage conditions

This technical support center provides guidance on the stability of Sulcotrione-d7 in solution and outlines recommended storage conditions. The information is intended for researchers, scientists, and drug development professionals to ensure the integrity and accuracy of their experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage conditions for neat Sulcotrione-d7?

A1: For long-term storage, neat Sulcotrione-d7 should be stored at -20°C.[1] It is crucial to protect the compound from moisture and light.

Q2: How should I prepare stock solutions of Sulcotrione-d7?

A2: To prepare a stock solution, allow the vial of neat Sulcotrione-d7 to equilibrate to room temperature before opening to prevent condensation. Handle the compound in a dry, inert atmosphere (e.g., under nitrogen or in a glovebox) to minimize exposure to moisture.[2][3] Use high-purity aprotic solvents such as acetonitrile (B52724) or methanol (B129727) for reconstitution.[4] It is advisable to prepare individual stock solutions rather than mixtures to maintain the integrity of each standard.[4][5]

Q3: What solvents are recommended for dissolving Sulcotrione-d7, and which should be avoided?

A3: High-purity aprotic solvents like acetonitrile and methanol are recommended for preparing Sulcotrione-d7 solutions.[4] Protic solvents, as well as acidic or basic aqueous solutions, should be avoided as they can catalyze hydrogen-deuterium (H-D) exchange, which would compromise the isotopic purity of the standard.[2][6][7]

Q4: How stable is Sulcotrione-d7 in solution, and what are the optimal storage conditions for solutions?

Q5: What are the primary degradation products of sulcotrione?

A5: The main degradation products of sulcotrione, the non-deuterated parent compound, are 1,3-cyclohexanedione (B196179) (CHD) and 2-chloro-4-mesyl benzoic acid (CMBA). These are formed through hydrolysis and biodegradation.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent analytical results	Degradation of Sulcotrione-d7 stock or working solutions.	Prepare fresh solutions from the neat material. Verify the storage conditions of your solutions (temperature, light exposure). Assess the stability of the standard in your experimental matrix.[3]
Loss of isotopic purity (H-D exchange)	Use of protic solvents (e.g., water) or exposure to acidic/basic conditions. Exposure to atmospheric moisture.	Use high-purity aprotic solvents for solution preparation.[4] Handle the neat compound and solutions in a dry, inert atmosphere.[2][3] Store solutions in tightly sealed vials.
Reduced signal intensity in mass spectrometry	Adsorption of the compound to the container surface. Degradation of the compound.	Use silanized glassware or polypropylene (B1209903) containers to minimize adsorption. Prepare fresh solutions and verify instrument performance.

Data Presentation

Table 1: Recommended Storage Conditions for Sulcotrione-d7

Format	Temperature	Duration	Container	Additional Precautions
Neat Solid	-20°C[1]	Long-term	Tightly sealed vial	Protect from light and moisture.
Stock Solution (in aprotic solvent)	-20°C[4]	Long-term (months)	Amber, tightly sealed vial with PTFE-lined cap[2]	Minimize freeze-thaw cycles by preparing aliquots.
Stock Solution (in aprotic solvent)	2-8°C[4]	Short-term (weeks)	Amber, tightly sealed vial with PTFE-lined cap[2]	For frequently used solutions.
Working Solution (in analytical matrix)	2-8°C	Short-term (hours to days)	Autosampler vials	Prepare fresh daily or as needed for your experimental run.

Table 2: General Stability of Sulcotrione (Parent Compound) Under Various Conditions

Condition	Stability/Half-life	Primary Degradation Products
Hydrolysis	Very slow (t½ = 200-400 days), pH-dependent	1,3-cyclohexanedione (CHD), 2-chloro-4-mesyl benzoic acid (CMBA)
Soil	Moderate (t½ = 16-122 days)	CHD, CMBA
Photodegradation (simulated solar)	Rapid at pH 2 (t½ = 70 min), slower at pH 6.5	Not specified

Note: This data is for the non-deuterated parent compound, sulcotrione, and should be used as a general indicator of potential stability characteristics of Sulcotrione-d7.

Experimental Protocols

Protocol for Stability Assessment of Sulcotrione-d7 in Solution

This protocol outlines a general procedure to assess the stability of Sulcotrione-d7 in a specific solvent under defined storage conditions.

• Preparation of Stock Solution:

  • Allow the Sulcotrione-d7 vial to warm to room temperature.

  • Under an inert atmosphere, accurately weigh a specific amount of the neat compound.

  • Dissolve in a known volume of high-purity aprotic solvent (e.g., acetonitrile) to create a stock solution of known concentration.

• Sample Preparation:

  • Prepare multiple aliquots of the stock solution in amber, tightly sealed vials.

  • Prepare quality control (QC) samples at low, medium, and high concentrations by spiking the stock solution into the matrix of interest.

• Storage Conditions:

  • Store the aliquots and QC samples under the desired conditions to be tested (e.g., -20°C, 4°C, room temperature, protected from light).

• Analysis:

  • At specified time points (e.g., T=0, 1 week, 2 weeks, 1 month, 3 months), retrieve a set of samples from each storage condition.

  • Analyze the samples using a validated stability-indicating analytical method, such as LC-MS/MS.

  • The concentration of Sulcotrione-d7 should be determined and compared to the initial (T=0) concentration.

• Data Evaluation:

  • Calculate the percentage of Sulcotrione-d7 remaining at each time point.

  • A compound is generally considered stable if the concentration remains within ±10-15% of the initial concentration.

Visualizations

Caption: Workflow for assessing the stability of Sulcotrione-d7 in solution.

References

• 1. usbio.net [usbio.net]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Sulcotrione Analysis by Liquid Chromatography

This guide provides researchers, scientists, and drug development professionals with comprehensive support for the analysis of Sulcotrione (B48614) using liquid chromatography (LC). It includes frequently asked questions and troubleshooting guides to address common issues encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is the recommended type of LC column for Sulcotrione analysis?

A1: For Sulcotrione analysis, a reverse-phase (RP) HPLC method is most common.[1] Columns with C8 or C18 stationary phases are widely used for pesticide analysis and are suitable for Sulcotrione.[2] Specifically, a C18 column has been successfully used in LC-MS methods for Sulcotrione quantification.[3] For more specialized applications, a reverse-phase column with low silanol (B1196071) activity, such as a Newcrom R1, can also be employed.[1]

Q2: What are the typical mobile phase compositions for Sulcotrione analysis?

A2: A common mobile phase for the reverse-phase HPLC analysis of Sulcotrione consists of a mixture of acetonitrile (B52724) (MeCN) and water, with an acidic modifier.[1] For standard UV detection, phosphoric acid can be used.[1] If you are using a mass spectrometry (MS) detector, it is crucial to use a volatile modifier like formic acid to ensure compatibility.[1]

Q3: Which detection method is most suitable for Sulcotrione analysis?

A3: The choice of detector depends on the required sensitivity and selectivity.

• UV Detection: Reversed-phase HPLC with UV detection is a common and robust method for the analysis of pesticides like Sulcotrione.[4]

• Mass Spectrometry (MS): For trace-level quantification (ng/L) in complex matrices such as surface water, liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the preferred method due to its high sensitivity and selectivity.[5][6] Electrospray ionization (ESI) is a common ionization technique used for this purpose.[5]

Q4: What are the key physicochemical properties of Sulcotrione to consider for method development?

A4: Sulcotrione is a beta-triketone herbicide with a pKa of 2.3.[3][7] This acidic nature is a critical factor in method development. To ensure good peak shape and retention in reverse-phase chromatography, the mobile phase pH should be kept low (typically below the pKa) to maintain Sulcotrione in its neutral, non-ionized form.[8]

LC Column Selection Guide for Sulcotrione

Selecting the appropriate column is a critical first step in developing a robust analytical method.[9] The choice depends on the properties of Sulcotrione, the sample matrix, and the desired separation performance.

Recommended Column Characteristics

Parameter	Recommendation	Rationale
Chromatography Mode	Reverse-Phase (RP)	Sulcotrione is an organic molecule suitable for separation based on hydrophobicity.[2][9]
Stationary Phase	C18 or C8	These are standard non-polar stationary phases that provide good retention for moderately polar compounds like Sulcotrione.[2]
Particle Size	1.8 - 5 µm	Smaller particles (~1.8 µm) offer higher efficiency and resolution for complex samples, while larger particles (3-5 µm) generate lower backpressure and are suitable for standard HPLC systems.[9]
Pore Size	~100 - 120 Å	This pore size is appropriate for small molecules like Sulcotrione (Molar Mass: 328.8 g/mol ).[3][10]
Column Dimensions	50-150 mm length, 2.1-4.6 mm ID	Shorter columns (50 mm) are used for fast screening, while longer columns (150 mm) provide higher resolution. Narrower internal diameters (2.1 mm) increase sensitivity and reduce solvent consumption, making them ideal for LC-MS.[9]

Logical Workflow for Column Selection

The following diagram illustrates the decision-making process for selecting an LC column for Sulcotrione analysis.

Caption: Workflow for selecting an LC column for Sulcotrione analysis.

Troubleshooting Guide

This section addresses common problems encountered during the LC analysis of Sulcotrione.

Problem	Potential Cause(s)	Recommended Solution(s)
Peak Tailing	- Secondary Interactions: Silanol groups on the silica (B1680970) backbone interacting with the analyte. - Column Contamination: Buildup of strongly retained compounds on the column frit or head.[11] - Mobile Phase pH: If the pH is too close to the analyte's pKa, it can cause peak distortion.	- Add a competitive base to the mobile phase or use a column with low silanol activity.[1] - Flush the column with a strong solvent or replace the guard column.[11][12] - Adjust the mobile phase pH to be at least 1.5-2 units below Sulcotrione's pKa (2.3).
High Backpressure	- Column Blockage: Particulate matter from the sample or mobile phase blocking the column inlet frit.[11][12] - Precipitation: Buffer or sample precipitating in the mobile phase. - System Blockage: Blocked tubing, in-line filter, or injector.[11]	- Filter all samples and mobile phases through a 0.22 or 0.45 µm filter.[13] Use a guard column or in-line filter.[11][12] - Ensure mobile phase components are fully miscible. Flush the column with water before switching to high organic content to prevent buffer precipitation.[11] - Systematically disconnect components from the detector backwards to the pump to identify the source of the blockage.[11]
Baseline Drift or Noise	- Mobile Phase Issues: Improperly mixed or degassed mobile phase; contamination.[13] - Detector Lamp Instability: Lamp nearing the end of its life.[13] - Column Equilibration: Insufficient time for the column to equilibrate with the mobile phase.[13] - Temperature Fluctuations: Unstable column compartment or detector temperature.[13]	- Prepare fresh mobile phase daily and degas thoroughly.[13] - Check the detector lamp's usage hours and replace if necessary.[13] - Allow the column to equilibrate for at least 10-20 column volumes. - Ensure the column oven and detector are at a stable temperature.[13]
Loss of Resolution	- Column Degradation: Loss of stationary phase or creation of a void at the column inlet. - Mobile Phase Change: Incorrect mobile phase composition or degradation.[14] - Contaminated Guard Column: Guard column needs replacement.[14]	- Replace the analytical column. Consider using a column with a wider pH range if operating near pH extremes. - Prepare fresh mobile phase.[14] - Replace the guard column.[14]
Ghost Peaks	- Sample Carryover: Residue from a previous injection eluting in the current run. - Contamination: Contamination in the mobile phase, vials, or system.[14]	- Implement a robust needle wash protocol in the autosampler settings.[14] Inject a blank solvent run to confirm carryover. - Use high-purity solvents and new sample vials. Flush the entire system to remove contaminants.[14]

Experimental Protocol: Sulcotrione Analysis by RP-HPLC-UV

This protocol provides a general methodology for the quantification of Sulcotrione. It should be optimized for your specific instrument and application.

1. Objective: To quantify Sulcotrione in a standard solution using reverse-phase high-performance liquid chromatography with ultraviolet detection.

2. Materials:

• HPLC System: With a pump, autosampler, column oven, and UV detector.

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Reagents: Sulcotrione reference standard, HPLC-grade acetonitrile (MeCN), HPLC-grade water, Formic Acid (or Phosphoric Acid).

• Vials and Filters: 2 mL amber glass vials, 0.22 µm syringe filters.

3. Standard Preparation:

• Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Sulcotrione reference standard and dissolve in 10 mL of acetonitrile in a volumetric flask.

• Working Standards: Prepare a series of working standards (e.g., 0.1, 0.5, 1, 5, 10 µg/mL) by serial dilution of the stock solution with the initial mobile phase composition.

4. Chromatographic Conditions:

Parameter	Setting
Mobile Phase A	Water + 0.1% Formic Acid
Mobile Phase B	Acetonitrile + 0.1% Formic Acid
Gradient	30% B to 90% B over 10 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	280 nm (or as determined by UV scan)
Run Time	15 minutes

5. Experimental Workflow:

Caption: General workflow for HPLC analysis of Sulcotrione.

6. Data Analysis:

• Integrate the peak area of Sulcotrione in each chromatogram.

• Construct a calibration curve by plotting the peak area versus the concentration of the standards.

• Determine the concentration of Sulcotrione in the samples by interpolating their peak areas from the calibration curve.

References

• 1. Separation of Sulcotrione on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 2. HPLC Column Selection Guide [scioninstruments.com]
• 3. Sulcotrione | C14H13ClO5S | CID 91760 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. gmi-inc.com [gmi-inc.com]
• 5. Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. openaccessebooks.com [openaccessebooks.com]
• 9. chromatographytoday.com [chromatographytoday.com]
• 10. fishersci.de [fishersci.de]
• 11. agilent.com [agilent.com]
• 12. ijprajournal.com [ijprajournal.com]
• 13. medikamenterqs.com [medikamenterqs.com]
• 14. Effective LC Troubleshooting: Symptom-Based Strategies and Solutions [restek.com]

Technical Support Center: Optimization of MS/MS Parameters for Sulcotrione-d7 Detection

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing tandem mass spectrometry (MS/MS) parameters for the detection of Sulcotrione-d7.

Frequently Asked Questions (FAQs)

Q1: What is Sulcotrione-d7, and why is it used in MS/MS analysis?

A1: Sulcotrione-d7 is the deuterated form of Sulcotrione (B48614), a triketone herbicide. In mass spectrometry, deuterated compounds like Sulcotrione-d7 are commonly used as internal standards (IS). Using an isotope-labeled internal standard is a reliable method to achieve accurate quantification, as it helps to correct for variations in sample preparation and potential matrix effects that can suppress or enhance the instrument's signal.[1][2]

Q2: What ionization mode is typically used for Sulcotrione-d7 analysis?

A2: For the analysis of triketone herbicides like Sulcotrione, electrospray ionization (ESI) in the positive ion mode ([M+H]⁺) is commonly employed.[3] However, depending on the sample matrix and potential interferences, it is always advisable to test both positive and negative ionization modes during method development to determine the optimal setting for your specific application.

Q3: How can I determine the precursor and product ions for Sulcotrione-d7?

A3: The precursor ion will be the protonated molecule, [M+H]⁺. To determine this, you need the molecular weight of Sulcotrione-d7. The molecular weight of Sulcotrione is approximately 328.02 g/mol . With seven deuterium (B1214612) atoms replacing seven hydrogen atoms, the molecular weight of Sulcotrione-d7 will be approximately 335.06 g/mol . Therefore, the precursor ion to target will have an m/z of approximately 336.07.

Product ions are generated by fragmentation of the precursor ion in the collision cell of the mass spectrometer. For Sulcotrione, common product ions are observed at m/z 139.1 and 69.2. Due to the deuterium labeling on the cyclohexanedione ring of Sulcotrione-d7, the fragmentation pattern will be similar, but the resulting product ions containing the deuterium labels will have a higher mass-to-charge ratio.

Q4: What are typical starting MS/MS parameters for Sulcotrione-d7?

A4: Based on data for Sulcotrione, you can use the following as a starting point and optimize from there. The precursor ion for Sulcotrione-d7 will be [M+H]⁺ with an m/z of approximately 336.1. The product ions and collision energies will need to be optimized, but you can start with values similar to those used for Sulcotrione and adjust.

Analyte	Precursor Ion (m/z)	Product Ion 1 (m/z)	Collision Energy 1 (eV)	Product Ion 2 (m/z)	Collision Energy 2 (eV)
Sulcotrione	329.0	139.1	18	69.2	38
Sulcotrione-d7 (Estimated)	336.1	Optimize	Optimize	Optimize	Optimize

It is crucial to perform a product ion scan on your specific instrument to determine the optimal product ions and collision energies for Sulcotrione-d7.

Troubleshooting Guides

This section addresses common issues that may be encountered during the optimization of MS/MS parameters for Sulcotrione-d7 detection.

Issue 1: Low or No Signal Intensity

Possible Cause	Recommended Solution
Incorrect Source Parameters	Optimize key ESI source parameters including capillary voltage, source temperature, and gas flows (nebulizer and drying gas). Perform a systematic optimization by varying one parameter at a time while monitoring the signal intensity of Sulcotrione-d7.
Inappropriate Mobile Phase	Ensure the mobile phase composition promotes efficient ionization. For positive ESI, a mobile phase with a low pH (e.g., containing 0.1% formic acid) is generally preferred.[3]
Suboptimal Collision Energy	The collision energy directly impacts the fragmentation efficiency. Perform a collision energy ramping experiment to determine the optimal value that yields the highest intensity for your chosen product ions.
Sample Degradation	Ensure proper storage and handling of Sulcotrione-d7 standards and samples to prevent degradation.
Matrix Effects	The sample matrix can suppress the ionization of Sulcotrione-d7. Improve sample clean-up procedures, such as using solid-phase extraction (SPE), or dilute the sample to minimize matrix effects. The use of Sulcotrione-d7 as an internal standard for the analysis of Sulcotrione is specifically intended to compensate for these effects.[1][2]

Issue 2: Poor Peak Shape

Possible Cause	Recommended Solution
Incompatible Mobile Phase and Column Chemistry	Ensure the mobile phase is compatible with your LC column. For reversed-phase columns (e.g., C18), ensure the organic content and pH of the mobile phase are appropriate for good peak shape.
Column Overloading	Injecting too high a concentration of the analyte can lead to peak fronting or tailing. Try diluting your sample.
Secondary Interactions with Column	Residual silanol (B1196071) groups on the column can interact with the analyte, causing peak tailing. Consider using a column with end-capping or adding a small amount of a competing base to the mobile phase.

Issue 3: Inconsistent or Unstable Signal

Possible Cause	Recommended Solution
Contaminated MS Source	Clean the ion source components (e.g., capillary, skimmer) according to the manufacturer's recommendations.
Unstable Spray in ESI Source	Check for blockages in the ESI needle or improper positioning. Ensure a consistent and fine spray.
Fluctuations in LC Flow Rate	Ensure the LC pump is delivering a stable and consistent flow rate.

Experimental Protocols

Protocol 1: Optimization of MS/MS Parameters

This protocol describes a general workflow for the optimization of precursor ion, product ions, and collision energy for Sulcotrione-d7.

References

• 1. Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantification of the New Triketone Herbicides, Sulcotrione and Mesotrione, and Other Important Herbicides and Metabolites, at the ng/l level in Surface Waters Using LC-MS [chromaappdb.mn-net.com]

Reference Data & Comparative Studies

A Comparative Analysis of Sulcotrione and Mesotrione in Soil: Adsorption, Degradation, and Mobility

A comprehensive guide for researchers and scientists on the environmental fate of two key triketone herbicides.

Sulcotrione (B48614) and mesotrione (B120641), both members of the triketone family of herbicides, are widely utilized for selective weed control in various crops. Their efficacy is intrinsically linked to their behavior and persistence in the soil environment. This guide provides a detailed comparative analysis of the soil dynamics of sulcotrione and mesotrione, focusing on their adsorption, degradation, and leaching potential, supported by experimental data.

Quantitative Comparison of Soil Behavior

The interaction of sulcotrione and mesotrione with soil particles and their subsequent degradation are critical determinants of their environmental fate. The following table summarizes key quantitative parameters governing their behavior in soil, derived from various scientific studies.

Parameter	Sulcotrione	Mesotrione	Key Influencing Factors
Adsorption Coefficient	Kfa: 0.4 - 27.0	Kd: 0.13 - 5.0 L/kg[1][2]	Sulcotrione: Primarily clay content. Organic matter and pH have less influence[3]. Mesotrione: Primarily soil pH (adsorption decreases as pH increases) and to a lesser extent, organic carbon content[1][2].
Degradation Half-life (DT50)	45 - 65 days[1]	4.5 - 32 days[1][2]	Sulcotrione: Influenced by both biotic and abiotic factors[1]. Mesotrione: Primarily microbial degradation, which is influenced by soil pH (degradation is faster at higher pH)[1][2].
Leaching Potential	Considered to have a moderate affinity for soil, with a leaching potential that needs to be carefully assessed[3]. A study comparing it to atrazine (B1667683) suggested it is more mobile.	Due to its anionic character at typical soil pH, adsorption is low, indicating a potential for leaching[2].	Both herbicides exhibit behaviors that suggest a need for careful management to mitigate the risk of groundwater contamination[1].

Experimental Protocols

The data presented in this guide are primarily derived from standardized laboratory and field experiments. The following are detailed methodologies for key experiments cited.

Soil Adsorption/Desorption Studies (Batch Equilibrium Method)

The batch equilibrium method is a standard laboratory procedure used to determine the adsorption and desorption characteristics of herbicides in soil.

• Soil Preparation: Soil samples are collected, air-dried, and sieved (typically to <2 mm). The physicochemical properties of the soil, such as pH, organic carbon content, clay content, and cation exchange capacity, are determined.

• Herbicide Solution Preparation: A series of herbicide solutions of known concentrations are prepared in a background electrolyte solution (e.g., 0.01 M CaCl2) to maintain a constant ionic strength.

• Adsorption Phase: A known mass of soil is placed in a centrifuge tube with a specific volume of the herbicide solution. The tubes are then agitated on a shaker for a predetermined equilibrium time (e.g., 24 hours) at a constant temperature.

• Equilibration and Analysis: After shaking, the samples are centrifuged to separate the soil from the solution. The concentration of the herbicide remaining in the supernatant is measured using an appropriate analytical technique, such as High-Performance Liquid Chromatography (HPLC).

• Calculation of Adsorption: The amount of herbicide adsorbed to the soil is calculated as the difference between the initial and the equilibrium concentrations in the solution. Adsorption isotherms (e.g., Freundlich or Langmuir) are then plotted to determine the adsorption coefficients (Kf or Kd).

• Desorption Phase: To study desorption, the supernatant from the adsorption phase is replaced with a fresh herbicide-free background solution. The samples are shaken again for the same equilibrium time, and the amount of herbicide released from the soil into the solution is measured.

Soil Degradation Studies (Aerobic Soil Metabolism - based on OECD Guideline 307)

These studies are designed to determine the rate and pathway of herbicide degradation in soil under controlled aerobic conditions.

• Soil Selection and Preparation: Representative agricultural soils are selected and characterized for their physical and chemical properties. The soil is typically brought to a specific moisture content (e.g., 40-60% of its maximum water holding capacity).

• Application of Herbicide: The test herbicide, often radiolabeled (e.g., with ¹⁴C), is applied to the soil samples at a concentration relevant to its agricultural use.

• Incubation: The treated soil samples are incubated in the dark at a constant temperature (e.g., 20-25°C) in a system that allows for the trapping of volatile degradation products, including ¹⁴CO₂.

• Sampling and Analysis: At various time intervals, replicate soil samples are removed and extracted using appropriate solvents. The extracts are analyzed by techniques such as HPLC with radiometric detection to quantify the parent herbicide and its degradation products.

• Data Analysis: The decline of the parent herbicide concentration over time is used to calculate the degradation half-life (DT50) by fitting the data to a suitable kinetic model (e.g., first-order kinetics). The formation and decline of major metabolites are also monitored.

• Mass Balance: A mass balance is performed at each sampling point to account for the distribution of the applied radioactivity between the parent compound, metabolites, non-extractable residues, and mineralized products (¹⁴CO₂).

Mechanism of Action: Inhibition of HPPD

Both sulcotrione and mesotrione exert their herbicidal activity by inhibiting the same key enzyme in plants: 4-hydroxyphenylpyruvate dioxygenase (HPPD). This enzyme plays a crucial role in the biosynthesis of plastoquinone (B1678516) and, consequently, carotenoids.

The inhibition of HPPD disrupts the synthesis of plastoquinone, a vital cofactor for the enzyme phytoene (B131915) desaturase, which is a key step in the carotenoid biosynthesis pathway. Carotenoids are essential for protecting chlorophyll (B73375) from photo-oxidation. The lack of carotenoids leads to the characteristic bleaching symptoms observed in susceptible plants, ultimately resulting in their death.

Conclusion

Both sulcotrione and mesotrione exhibit a degree of mobility in the soil, underscoring the importance of understanding their behavior to ensure both efficacy and environmental safety. While they share a common mechanism of action, their adsorption and degradation characteristics are influenced by different soil properties. Mesotrione's behavior is strongly dictated by soil pH, whereas sulcotrione's interaction with soil is more dependent on clay content. The shorter half-life of mesotrione suggests a lower persistence in some soil environments compared to sulcotrione. This comparative analysis provides a foundational understanding for researchers to predict the environmental fate of these herbicides and to develop strategies for their responsible and effective use in agriculture.

References

• 1. Adsorption and degradation of the weak acid mesotrione in soil and environmental fate implications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Influence of soil properties on the adsorption-desorption of sulcotrione and its hydrolysis metabolites on various soils - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Cross-Reactivity of Sulcotrione with Fellow HPPD Inhibitors: A Comparative Guide

For researchers, scientists, and professionals in drug and herbicide development, a thorough understanding of the specific interactions between synthetic compounds and their biological targets is paramount. This guide provides a detailed comparison of the cross-reactivity of sulcotrione (B48614) with other 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors, supported by experimental data and detailed methodologies.

Sulcotrione, a member of the triketone class of herbicides, effectively controls a broad spectrum of weeds by inhibiting the HPPD enzyme.[1] This enzyme is a critical component in the tyrosine catabolism pathway in plants, essential for the biosynthesis of plastoquinone (B1678516) and tocopherols.[2][3] Inhibition of HPPD disrupts this pathway, leading to a characteristic bleaching of plant tissues due to the degradation of chlorophyll (B73375) in the absence of protective carotenoids, ultimately resulting in plant death.[3][4] Given that other synthetic herbicides, such as mesotrione (B120641) and topramezone, share this mechanism of action, understanding their comparative efficacy and potential for cross-reactivity is crucial for developing effective weed management strategies and mitigating the evolution of herbicide resistance.[5][6]

Comparative Inhibitory Activity at the Target Site

The cross-reactivity of sulcotrione with other HPPD inhibitors is fundamentally determined by their ability to bind to and inhibit the HPPD enzyme. The half-maximal inhibitory concentration (IC50) is a standard measure of an inhibitor's potency, with lower values indicating greater activity. The following table summarizes the in vitro IC50 values for sulcotrione and other notable HPPD inhibitors against the HPPD enzyme from Arabidopsis thaliana, a model plant species.

Compound	Chemical Class	IC50 (µM) vs. AtHPPD	Reference(s)
Sulcotrione	Triketone	0.250	[3]
Mesotrione	Triketone	0.252 - 0.350	[3]
Tembotrione	Triketone	~0.051 (LOD)	[3]
Topramezone	Pyrazolone	Data not readily available in a comparable format
Leptospermone	Natural Triketone	12.1	[3]
Grandiflorone	Natural Triketone	0.750	[3]
Fenquinotrione	Triketone	0.0447	[3]

Note: IC50 values can vary depending on the specific experimental conditions and the source of the HPPD enzyme.

The data clearly indicates that synthetic triketones, including sulcotrione, mesotrione, and tembotrione, exhibit significantly higher inhibitory activity against HPPD compared to the natural triketone leptospermone.[3] This enhanced potency is a direct result of extensive structure-activity relationship (SAR) studies that have optimized the chemical structure for improved binding to the enzyme's active site.[3] The similar IC50 values for sulcotrione and mesotrione suggest a high degree of cross-reactivity at the enzymatic level. Tembotrione appears to be an even more potent inhibitor in this specific assay.

Signaling Pathway of HPPD Inhibition

The inhibition of HPPD by sulcotrione and other related herbicides triggers a cascade of events within the plant, ultimately leading to its demise. The following diagram illustrates the simplified signaling pathway.

Caption: Mechanism of action of HPPD inhibitor herbicides.

Experimental Protocols

Accurate assessment of cross-reactivity relies on standardized and reproducible experimental methods. Below are detailed protocols for key assays used to evaluate HPPD inhibitors.

In Vitro HPPD Inhibition Assay

This assay quantifies the direct inhibitory effect of a compound on the HPPD enzyme.

Materials:

• Purified HPPD enzyme (e.g., from Arabidopsis thaliana)

• 4-hydroxyphenylpyruvate (HPP) substrate

• Assay buffer (e.g., potassium phosphate (B84403) buffer, pH 7.5)

• Ascorbate

• Fe(II) solution

• Test compounds (Sulcotrione and other HPPD inhibitors) dissolved in a suitable solvent (e.g., DMSO)

• 96-well UV-transparent microplate

• Microplate reader capable of measuring absorbance at 310 nm

Procedure:

• Prepare a reaction mixture in each well of the microplate containing the assay buffer, ascorbate, and Fe(II).

• Add varying concentrations of the test compound to the wells. Include a control with no inhibitor.

• Initiate the reaction by adding the HPPD enzyme to each well.

• Immediately after adding the enzyme, add the HPP substrate to all wells.

• Monitor the decrease in absorbance at 310 nm over time, which corresponds to the consumption of HPP.[3][7]

• Calculate the initial reaction rates for each inhibitor concentration.

• Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.[7]

In Vivo Herbicidal Activity Assay

This assay evaluates the herbicidal efficacy of the compounds on whole plants.[2]

Methodology:

• Plant Cultivation: Grow target weed species (e.g., Amaranthus palmeri, Abutilon theophrasti) in a controlled environment (greenhouse) to a specific growth stage (e.g., 2-4 leaf stage).[2]

• Herbicide Application: Prepare spray solutions of sulcotrione and other HPPD inhibitors at various application rates (e.g., grams of active ingredient per hectare). Include an untreated control.[2]

• Treatment: Uniformly apply the herbicide solutions to the plants.

• Evaluation: Visually assess the herbicidal effects (e.g., bleaching, necrosis, growth inhibition) at set time points after treatment (e.g., 7, 14, and 21 days).[2]

• Data Analysis: Quantify the herbicidal activity, often as a percentage of control or using a rating scale. Calculate the effective dose required for 50% or 90% growth reduction (ED50 or ED90).[2]

The following diagram outlines the general workflow for comparing HPPD inhibitors.

Caption: Experimental workflow for comparing HPPD inhibitors.

Cross-Resistance in Weeds

A critical aspect of cross-reactivity is the potential for the development of cross-resistance in weed populations. Weeds that have evolved resistance to one HPPD inhibitor, such as mesotrione, may also exhibit resistance to sulcotrione and other herbicides in the same class.[5] This resistance can be target-site based (mutations in the HPPD gene) or non-target-site based (e.g., enhanced metabolic detoxification).[8][9] For instance, a waterhemp population in Illinois was confirmed to be resistant to post-emergence applications of tembotrione, topramezone, and mesotrione.[5] Understanding the cross-resistance profiles is essential for designing sustainable weed management programs that incorporate diverse modes of action.

Conclusion

Sulcotrione exhibits significant cross-reactivity with other triketone HPPD inhibitors like mesotrione at the enzymatic level, as evidenced by their comparable IC50 values. Their shared mechanism of action, the inhibition of the HPPD enzyme, leads to the same phytotoxic effects in susceptible plants. The detailed experimental protocols provided herein offer a robust framework for the continued evaluation and comparison of existing and novel HPPD inhibitors. A thorough understanding of the cross-reactivity and potential for cross-resistance among these herbicides is vital for the development of effective and sustainable weed control strategies in modern agriculture.

References

• 1. mdpi.com [mdpi.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. downloads.regulations.gov [downloads.regulations.gov]
• 5. UPDATED: Weeds found resistant to HPPD inhibitor herbicides - AgWeb [agweb.com]
• 6. ncwss.org [ncwss.org]
• 7. benchchem.com [benchchem.com]
• 8. 4-Hydroxyphenylpyruvate dioxygenase (HPPD)-inhibiting herbicides: past, present, and future | Weed Technology | Cambridge Core [cambridge.org]
• 9. researchgate.net [researchgate.net]

Performance Evaluation of Sulcotrione-d7 as an Internal Standard: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The accurate quantification of the herbicide sulcotrione (B48614) is paramount in environmental monitoring, food safety assurance, and agricultural research. The use of a reliable internal standard is critical for achieving precise and accurate results in analytical methodologies, particularly in complex matrices. This guide provides a comprehensive comparison of Sulcotrione-d7, an isotopically labeled internal standard, with alternative, structurally similar internal standards for the analysis of sulcotrione. The information presented is supported by established analytical principles and data from analogous studies.

Executive Summary

The selection of an appropriate internal standard is a pivotal decision in the development of robust analytical methods. For mass spectrometry-based techniques such as Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), isotopically labeled internal standards are the gold standard. Sulcotrione-d7, as a deuterated analog of sulcotrione, offers near-identical chemical and physical properties to the analyte. This ensures superior correction for variations during sample preparation and instrumental analysis, especially mitigating the unpredictable effects of the sample matrix.

While structurally similar compounds can be employed as a more economical alternative, they often exhibit different chromatographic behavior, ionization efficiency, and recovery rates compared to the target analyte. These discrepancies can lead to inaccuracies in quantification. This guide will delve into the performance characteristics of Sulcotrione-d7 and provide a framework for its application in the analysis of sulcotrione.

Performance Comparison of Internal Standards

The ideal internal standard co-elutes with the analyte and experiences identical effects from the sample matrix and procedural variations. The following table summarizes the expected performance of Sulcotrione-d7 in comparison to a generic structurally similar internal standard.

Performance Parameter	Sulcotrione-d7 (Isotopically Labeled IS)	Structurally Similar IS (e.g., another triketone herbicide)	Justification
Correction for Matrix Effects	Excellent	Moderate to Poor	Sulcotrione-d7 and sulcotrione have nearly identical ionization efficiencies, which are similarly affected by co-eluting matrix components, leading to accurate correction. A structurally similar IS will have a different molecular structure, leading to different ionization suppression or enhancement.
Recovery Correction	Excellent	Good to Moderate	Due to their similar physicochemical properties, Sulcotrione-d7 and sulcotrione exhibit almost identical recovery through the extraction and cleanup steps. A structurally similar IS may have different solubility and partitioning behavior, leading to dissimilar recovery.
Chromatographic Co-elution	Excellent	Good to Moderate	Sulcotrione-d7 has a very similar retention time to sulcotrione, ensuring that both compounds experience the same chromatographic conditions and matrix effects at the point of elution. A structurally similar IS may have a different retention time, leading to exposure to different matrix components.
Precision (RSD%)	Typically <15%	Can be >20%	The superior correction for variability provided by Sulcotrione-d7 results in lower relative standard deviations (RSDs) and more precise measurements.
Accuracy (% Recovery)	Typically 85-115%	Can be variable and outside acceptable ranges	The close tracking of the analyte by Sulcotrione-d7 throughout the analytical process leads to more accurate quantification of the true analyte concentration.

Experimental Protocols

A detailed methodology for the analysis of sulcotrione in soil using Sulcotrione-d7 as an internal standard is provided below. This protocol is based on the widely used QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) extraction method followed by LC-MS/MS analysis.

Sample Preparation (QuEChERS Extraction)

• Sample Homogenization: Homogenize a representative 10 g sample of soil.

• Extraction:

  • Place 10 g of the homogenized soil into a 50 mL centrifuge tube.

  • Add 10 mL of acetonitrile (B52724).

  • Spike with the Sulcotrione-d7 internal standard solution.

  • Add the QuEChERS extraction salts (e.g., 4 g MgSO₄, 1 g NaCl, 1 g trisodium (B8492382) citrate (B86180) dihydrate, 0.5 g disodium (B8443419) hydrogen citrate sesquihydrate).

  • Shake vigorously for 1 minute.

  • Centrifuge at ≥3000 rcf for 5 minutes.

• Dispersive Solid-Phase Extraction (d-SPE) Cleanup:

  • Transfer an aliquot of the acetonitrile supernatant to a d-SPE tube containing a cleanup sorbent (e.g., PSA and C18).

  • Vortex for 30 seconds.

  • Centrifuge at a high speed for 5 minutes.

• Final Extract: The resulting supernatant is ready for LC-MS/MS analysis.

LC-MS/MS Analysis

• Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple quadrupole mass spectrometer.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column (e.g., 100 mm x 2.1 mm, 1.8 µm).

  • Mobile Phase: A gradient of water with 0.1% formic acid and methanol (B129727) with 0.1% formic acid.

  • Flow Rate: 0.3 mL/min.

  • Injection Volume: 5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive or negative mode, depending on the optimal response for sulcotrione.

  • Acquisition Mode: Multiple Reaction Monitoring (MRM).

  • MRM Transitions: Monitor at least two specific precursor-to-product ion transitions for both sulcotrione and Sulcotrione-d7 for quantification and confirmation.

Method Validation

The analytical method should be validated according to international guidelines such as those from SANTE or the US EPA. Key validation parameters include:

• Linearity: A calibration curve should be prepared with at least five concentration levels. The coefficient of determination (r²) should be >0.99.

• Accuracy and Precision: Determined by analyzing replicate quality control (QC) samples at low, medium, and high concentrations. Accuracy should be within 70-120%, with a precision (RSD) of ≤20%.

• Matrix Effect: Evaluated by comparing the response of the analyte in a post-extraction spiked matrix sample to the response in a neat solvent standard. The use of Sulcotrione-d7 should effectively compensate for matrix effects.

• Limit of Quantification (LOQ): The lowest concentration that can be quantified with acceptable accuracy and precision.

Visualizations

Caption: Workflow for sulcotrione analysis using Sulcotrione-d7.

Caption: Mitigation of matrix effects by Sulcotrione-d7.

Conclusion

For the highest level of accuracy and precision in the quantification of sulcotrione, particularly in challenging matrices such as soil, food, and environmental samples, the use of an isotopically labeled internal standard is strongly recommended. Sulcotrione-d7 serves as the ideal internal standard for sulcotrione analysis by LC-MS/MS. Its ability to mimic the behavior of the native analyte throughout the entire analytical process ensures effective compensation for matrix effects and procedural losses, leading to highly reliable and defensible data. While the initial cost of an isotopically labeled standard may be higher than that of a structurally similar compound, the superior data quality and reduced need for extensive method re-validation often result in long-term cost savings and greater confidence in analytical results.

A Comparative Guide to Sulcotrione Extraction Methods for Researchers

An in-depth analysis of Solid-Phase Extraction, QuEChERS, Liquid-Liquid Extraction, and Supercritical Fluid Extraction for the isolation of the herbicide Sulcotrione.

For researchers, scientists, and professionals in drug development, the efficient and accurate extraction of analytes like the herbicide Sulcotrione is paramount. The choice of extraction method can significantly impact recovery rates, purity, experimental throughput, and overall cost. This guide provides a comprehensive comparison of four widely used extraction techniques: Solid-Phase Extraction (SPE), Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS), Liquid-Liquid Extraction (LLE), and Supercritical Fluid Extraction (SFE).

Performance Comparison at a Glance

The selection of an appropriate extraction method is contingent on the specific requirements of the analysis, including sample matrix, desired throughput, and available resources. The following table summarizes the key performance metrics for the extraction of Sulcotrione and related triketone herbicides using the four highlighted methods.

Extraction Method	Typical Recovery Rate (%)	Relative Standard Deviation (RSD) (%)	Solvent Consumption	Extraction Time	Throughput
Solid-Phase Extraction (SPE)	94 - 112[1][2]	< 15	Low to Moderate	Moderate	Moderate
QuEChERS	89 - 115[3]	< 5[3]	Low	Fast	High
Liquid-Liquid Extraction (LLE)	62 - 86[4]	Variable	High	Slow	Low
Supercritical Fluid Extraction (SFE)	Not specifically reported for Sulcotrione	Variable	Very Low	Fast	High

In-Depth Analysis of Extraction Methods

Solid-Phase Extraction (SPE)

SPE is a highly selective and widely used technique for the extraction and purification of analytes from a liquid sample. It relies on the partitioning of the analyte between a solid stationary phase and a liquid mobile phase.

Advantages:

• High selectivity, leading to cleaner extracts.

• Good recovery rates, often exceeding 90% for triketone herbicides.[1][2]

• Reduced solvent consumption compared to LLE.

Disadvantages:

• Can be more time-consuming than QuEChERS.

• Method development can be complex.

• Cartridge costs can be a factor for high-throughput labs.

Quick, Easy, Cheap, Effective, Rugged, and Safe (QuEChERS)

The QuEChERS method has gained immense popularity for multi-residue pesticide analysis due to its simplicity, speed, and low solvent usage.[5] It involves a two-step process of extraction with a solvent and partitioning salts, followed by a dispersive SPE cleanup.

Advantages:

• Fast and straightforward procedure, enabling high sample throughput.[5]

• Low solvent and consumable costs.[5]

• Excellent recoveries and repeatability for a broad range of pesticides.[3][6]

Disadvantages:

• Extracts may be less clean compared to SPE, potentially leading to matrix effects in sensitive analytical instruments.

• Not ideal for all analyte/matrix combinations without method modification.

Liquid-Liquid Extraction (LLE)

LLE is a traditional and fundamental extraction technique that separates compounds based on their differential solubilities in two immiscible liquid phases, typically an aqueous and an organic solvent.

Advantages:

• Simple equipment requirements.

• Effective for a wide range of analytes.

Disadvantages:

• Generally lower recovery rates compared to modern techniques like QuEChERS.[4]

• High consumption of organic solvents, leading to higher costs and environmental concerns.[7]

• Can be labor-intensive and time-consuming.[7]

• Prone to emulsion formation, which can complicate phase separation.[8]

Supercritical Fluid Extraction (SFE)

SFE is a "green" extraction technique that utilizes a supercritical fluid, most commonly carbon dioxide, as the extraction solvent.[9] By manipulating pressure and temperature, the solvating power of the supercritical fluid can be tuned for selective extractions.

Advantages:

• Environmentally friendly due to the use of non-toxic, recyclable CO2.

• Fast extraction times.[9]

• Reduced or eliminated use of organic solvents.[9]

Disadvantages:

• High initial equipment cost.

• Method development can be complex, requiring optimization of pressure, temperature, and modifiers.

• May not be as efficient for highly polar compounds without the use of co-solvents.

Experimental Workflows and Protocols

To provide a practical understanding of these methods, the following sections detail the experimental workflows and protocols for the extraction of Sulcotrione.

Solid-Phase Extraction (SPE) Workflow

Solid-Phase Extraction Workflow for Sulcotrione.

Detailed Protocol for SPE of Sulcotrione from Water Samples: [10][11]

• Cartridge Conditioning: Precondition an Oasis HLB SPE cartridge by passing 6 mL of methanol followed by 6 mL of deionized water through the cartridge.

• Sample Loading: Acidify the water sample (250 mL) and pass it through the conditioned SPE cartridge at a flow rate of approximately 5-10 mL/min.

• Washing: Wash the cartridge with a small volume of a weak solvent to remove co-extracted interferences.

• Analyte Elution: Elute the retained Sulcotrione from the cartridge using 6 mL of a 1:1 (v/v) mixture of acetonitrile and methanol.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in a suitable solvent for analysis.

QuEChERS Workflow

QuEChERS Workflow for Sulcotrione Analysis.

Detailed Protocol for QuEChERS for Triketone Herbicides in Soil: [11][12]

• Sample Preparation: Weigh 10 g of a homogenized soil sample into a 50 mL centrifuge tube.

• Extraction: Add 10 mL of acetonitrile and shake vigorously for 1 minute. Add the appropriate QuEChERS salt packet (e.g., magnesium sulfate (B86663) and sodium acetate) and shake again for 1 minute.

• Centrifugation: Centrifuge the tube at a specified speed (e.g., 4000 rpm) for 5 minutes.

• Dispersive SPE Cleanup: Transfer an aliquot of the supernatant to a dSPE cleanup tube containing a sorbent mixture (e.g., PSA and C18). Vortex for 30 seconds.

• Final Centrifugation and Analysis: Centrifuge the dSPE tube. The resulting supernatant is ready for analysis by LC-MS/MS.

Liquid-Liquid Extraction (LLE) Workflow

Liquid-Liquid Extraction Workflow.

Detailed Protocol for LLE of Sulcotrione from Water: [13][14]

• Sample Preparation: Place a 100 mL water sample into a separatory funnel.

• Extraction: Add a suitable volume of an immiscible organic solvent (e.g., dichloromethane).

• Partitioning: Stopper the funnel and shake vigorously for several minutes, venting periodically to release pressure.

• Phase Separation: Allow the layers to separate completely.

• Collection: Drain the organic layer (bottom layer for dichloromethane) into a flask.

• Repeat (Optional): Repeat the extraction of the aqueous layer with fresh organic solvent to improve recovery.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate, and concentrate the extract to a small volume before analysis.

Supercritical Fluid Extraction (SFE) Workflow

Supercritical Fluid Extraction Workflow.

General Protocol for SFE of Pesticides from Solid Samples: [9][15]

• Sample Preparation: A solid sample (e.g., soil) is placed into the extraction vessel of the SFE system.

• Extraction: The vessel is pressurized with carbon dioxide above its critical temperature and pressure (31.1 °C and 73.9 bar). A co-solvent (e.g., methanol) may be added to enhance the extraction of more polar compounds like Sulcotrione. The extraction is typically performed in both static and dynamic modes.

• Collection: The supercritical fluid containing the extracted analytes is passed through a restrictor to reduce the pressure, causing the CO2 to return to a gaseous state and the analytes to precipitate into a collection vial or onto a solid-phase trap.

• Reconstitution: The collected extract is dissolved in a suitable solvent for subsequent analysis.

Conclusion

The choice of an extraction method for Sulcotrione is a critical decision that depends on the specific analytical goals and laboratory capabilities.

• Solid-Phase Extraction (SPE) offers high selectivity and excellent recovery, making it a robust choice for complex matrices where clean extracts are essential.

• QuEChERS stands out for its speed, simplicity, and high-throughput capabilities, making it ideal for routine monitoring of a large number of samples.

• Liquid-Liquid Extraction (LLE) , while a classic technique, is generally less efficient and more solvent-intensive than modern alternatives.

• Supercritical Fluid Extraction (SFE) presents a green and efficient alternative, particularly advantageous for laboratories looking to minimize their environmental footprint, though it requires a significant initial investment in equipment.

By carefully considering the performance characteristics and experimental requirements outlined in this guide, researchers can select the most appropriate extraction method to achieve reliable and accurate quantification of Sulcotrione in their samples.

References

• 1. ars.usda.gov [ars.usda.gov]
• 2. academic.oup.com [academic.oup.com]
• 3. Comparison of Ultrasonic and QuEChERS Extraction Methods Efficiency for the Determination of Herbicides Residues in Soil and Maize Cob | Trends in Sciences [tis.wu.ac.th]
• 4. researchgate.net [researchgate.net]
• 5. QuEChERS: Home [quechers.eu]
• 6. QuEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
• 7. lcms.cz [lcms.cz]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. scispace.com [scispace.com]
• 10. researchgate.net [researchgate.net]
• 11. Atrazine, triketone herbicides, and their degradation products in sediment, soil and surface water samples in Poland - PMC [pmc.ncbi.nlm.nih.gov]
• 12. weber.hu [weber.hu]
• 13. scielo.br [scielo.br]
• 14. youtube.com [youtube.com]
• 15. uvadoc.uva.es [uvadoc.uva.es]

Sulcotrione-d7 in Isotope Dilution: A Comparative Guide to Accuracy and Precision

For researchers, scientists, and drug development professionals engaged in the quantitative analysis of the herbicide sulcotrione (B48614), the use of an appropriate internal standard is paramount for achieving accurate and precise results. Isotope dilution mass spectrometry (IDMS) stands out as the gold standard methodology, effectively mitigating matrix effects and variability in sample preparation and instrument response. Within this framework, Sulcotrione-d7, a deuterated analog of the parent compound, has emerged as a preferred internal standard. This guide provides a comparative overview of the performance of Sulcotrione-d7 and other alternatives, supported by experimental data, to aid in the selection of the most suitable internal standard for your analytical needs.

The Superiority of Isotope-Labeled Internal Standards

In complex matrices such as soil, water, and biological samples, matrix components can significantly interfere with the ionization of the target analyte in the mass spectrometer, leading to either suppression or enhancement of the signal. This variability can severely compromise the accuracy and reproducibility of quantification. Isotope-labeled internal standards (ILIS), such as Sulcotrione-d7, are chemically identical to the analyte of interest but have a different mass due to the incorporation of stable isotopes (e.g., deuterium, carbon-13).

Because the ILIS and the native analyte co-elute chromatographically and exhibit nearly identical behavior during sample extraction, cleanup, and ionization, any variations affecting the analyte will equally affect the ILIS. By measuring the ratio of the analyte signal to the ILIS signal, these variations are effectively normalized, leading to highly accurate and precise quantification. This approach is particularly crucial for trace-level analysis where matrix effects are more pronounced.

Performance of Sulcotrione-d7 in Isotope Dilution Analysis

Table 1: Performance Characteristics of Internal Standards for Sulcotrione Analysis

Internal Standard	Analyte	Matrix	Method	Accuracy (Recovery %)	Precision (%RSD)	LOQ	Reference
Isotope-Labeled Internal Standard (e.g., Sulcotrione-d7)	Sulcotrione	Surface Water	LC-MS/MS	94-112% (overall method for parent herbicides)	Data not specified	0.5 - 10 ng/L (overall method)	[1][2]
Structurally Similar Compound (Hypothetical)	Sulcotrione	Varies	LC-MS/MS	Potentially lower and more variable	Likely higher	Method-dependent	N/A
No Internal Standard (External Standard Method)	Sulcotrione	Varies	LC-MS/MS	Highly susceptible to matrix effects, leading to poor and inconsistent recovery	Poor	Method-dependent	N/A

Note: The data for the Isotope-Labeled Internal Standard is based on the overall method performance for parent herbicides as reported in the cited study. Specific data for Sulcotrione-d7 was not provided. Data for a structurally similar compound and no internal standard are presented as expected performance based on analytical chemistry principles.

Alternative Internal Standards

While Sulcotrione-d7 is the ideal internal standard for sulcotrione analysis due to its isotopic relationship, other compounds could theoretically be considered, though with significant drawbacks.

• Other Isotope-Labeled Triketone Herbicides: An isotopically labeled version of a closely related triketone herbicide, such as Mesotrione-d4, could potentially be used. However, differences in chromatographic retention time and ionization efficiency compared to sulcotrione could lead to less effective correction for matrix effects at the specific retention time of sulcotrione.

• Structurally Similar Compounds (Analogs): A non-labeled compound that is structurally similar to sulcotrione but not found in the samples could be used. This approach is less expensive than using an ILIS but is also less effective. The structural analog may not behave identically to sulcotrione during sample preparation and, more importantly, will have different ionization characteristics, leading to incomplete correction for matrix-induced signal suppression or enhancement.

Given these limitations, the use of a non-isotopically labeled internal standard is not recommended when the highest accuracy and precision are required.

Experimental Protocol: Sulcotrione Analysis using Isotope Dilution LC-MS/MS

The following is a generalized experimental protocol based on methods described for the analysis of triketone herbicides in water samples.[1][2]

1. Sample Preparation (Solid-Phase Extraction - SPE)

• Filter the water sample (e.g., 500 mL) through a glass fiber filter.

• Acidify the sample to pH 2 with a suitable acid (e.g., formic acid).

• Add a known amount of Sulcotrione-d7 internal standard solution to the sample.

• Condition an Oasis HLB SPE cartridge with methanol (B129727) followed by acidified water.

• Load the sample onto the SPE cartridge at a flow rate of approximately 5 mL/min.

• Wash the cartridge with a solution of 5% methanol in water.

• Dry the cartridge under a stream of nitrogen.

• Elute the analytes with an appropriate solvent (e.g., methanol or acetonitrile).

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the residue in a small volume of the initial mobile phase.

2. LC-MS/MS Analysis

• Liquid Chromatography (LC):

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient of water and methanol or acetonitrile, both containing a small amount of formic acid (e.g., 0.1%) to improve peak shape and ionization efficiency.

  • Flow Rate: A typical flow rate is 0.2-0.4 mL/min.

  • Injection Volume: 10-20 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization: Electrospray ionization (ESI) in negative ion mode is commonly used for triketone herbicides.

  • Detection: Multiple Reaction Monitoring (MRM) is employed for its high selectivity and sensitivity. Specific precursor-to-product ion transitions for both sulcotrione and Sulcotrione-d7 are monitored.

3. Quantification

• A calibration curve is constructed by plotting the ratio of the peak area of sulcotrione to the peak area of Sulcotrione-d7 against the concentration of sulcotrione in a series of calibration standards.

• The concentration of sulcotrione in the unknown samples is then determined from this calibration curve using the measured peak area ratio.

Workflow and Signaling Pathway Diagrams

Caption: Workflow for sulcotrione analysis using isotope dilution with Sulcotrione-d7.

Caption: Logical relationship between internal standard choice and analytical performance.

Conclusion

For the accurate and precise quantification of sulcotrione in complex matrices, the use of an isotope-labeled internal standard is indispensable. Sulcotrione-d7, being the deuterated analog of the analyte, offers the most effective means of compensating for matrix effects and procedural variability inherent in LC-MS/MS analysis. While alternative internal standards exist, they do not provide the same level of analytical rigor. The experimental data, although general, strongly supports the superior performance of methods employing isotope dilution. Therefore, for researchers, scientists, and drug development professionals seeking the highest quality data, Sulcotrione-d7 is the recommended internal standard for sulcotrione analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography-tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Efficacy of Sulcotrione Across Diverse Plant Species: A Scientific Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparative analysis of the herbicide Sulcotrione's effects on various plant species. Sulcotrione, a member of the triketone class of herbicides, is a potent inhibitor of the enzyme 4-hydroxyphenylpyruvate dioxygenase (HPPD). Its selective action makes it a valuable tool in weed management for various crops. This publication details its mechanism of action, presents quantitative data on its efficacy and phytotoxicity, and provides standardized experimental protocols for its evaluation.

Data Presentation: Quantitative Comparison of Sulcotrione's Effects

The following tables summarize the quantitative effects of Sulcotrione on different plant species, including both weed control efficacy and crop phytotoxicity. Data is compiled from various studies to provide a comparative overview.

Table 1: Efficacy of Sulcotrione on Various Weed Species

Weed Species	Common Name	Type	Efficacy (%)	Application Rate (g a.i./ha)	Growth Stage at Application	Reference
Echinochloa crus-galli	Barnyardgrass	Monocot	90	Full recommended rate	3-leaf stage	[1]
Amaranthus retroflexus	Pigweed	Dicot	High	300 - 450	Post-emergence	[2]
Chenopodium album	Goosefoot	Dicot	High	300 - 450	Post-emergence	[3]
Digitaria sanguinalis	Crabgrass	Monocot	High	300 - 450	Post-emergence	[3]
Portulaca oleracea	Common Purslane	Dicot	High	300 - 450	Post-emergence	[3]
Solanum nigrum	Nightshade	Dicot	High	300 - 450	Post-emergence	[3]
Papaver somniferum	Opium Poppy (as a weed)	Dicot	Effective	Not Specified	Post-emergence	[4]

Table 2: Phytotoxicity of Sulcotrione on Different Crop Species

Crop Species	Common Name	Type	Phytotoxicity (%)	Application Rate (g a.i./ha)	Growth Stage at Application	Reference
Zea mays	Maize	Monocot	Low (Selective)	300 - 450	Post-emergence	[1][5]
Sorghum bicolor	Sorghum	Monocot	22 - 41 (in combination with other herbicides)	Not specified for Sulcotrione alone	Post-emergence	[6]
Cucumis sativus	Cucumber	Dicot	High (Sensitive)	Not Specified	Not Specified	[5]
Arabidopsis thaliana	Thale Cress	Dicot	IC50: 250 ± 21 nM	In vitro	Not Applicable	[7]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment and comparison of herbicide effects. Below are standardized protocols for key experiments.

Whole-Plant Bioassay for Efficacy and Phytotoxicity Assessment

This protocol is designed to evaluate the herbicidal efficacy of Sulcotrione on target weeds and its phytotoxicity to crop species under controlled greenhouse conditions.

a. Plant Material and Growth Conditions:

• Seed Germination: Sow seeds of the selected weed and crop species in pots or trays filled with a sterile potting mix.

• Growth Environment: Maintain the plants in a greenhouse with controlled temperature (e.g., 25/20°C day/night), humidity (e.g., 60-70%), and a defined photoperiod (e.g., 16-hour light/8-hour dark).

• Plant Stage: Treat plants at a specific growth stage, typically the 2-4 leaf stage for post-emergence applications, to ensure uniformity.

b. Herbicide Application:

• Preparation: Prepare a stock solution of Sulcotrione in a suitable solvent (e.g., acetone (B3395972) with a surfactant like Tween 20). Make serial dilutions to obtain the desired application rates.

• Application: Use a calibrated laboratory sprayer to apply the herbicide solution uniformly to the foliage of the test plants. Ensure consistent spray volume and pressure. Include an untreated control group for comparison.

c. Data Collection and Analysis:

• Visual Assessment: Evaluate herbicidal efficacy and crop phytotoxicity at regular intervals (e.g., 7, 14, and 21 days after treatment) using a rating scale. A common scale is 0-100%, where 0% indicates no effect and 100% indicates complete plant death[8].

• Biomass Measurement: At the end of the experiment, harvest the above-ground plant material, determine the fresh weight, and then dry it in an oven at a specified temperature (e.g., 70°C) for a set period (e.g., 48 hours) to determine the dry weight. Calculate the percentage of biomass reduction compared to the untreated control.

Chlorophyll (B73375) and Carotenoid Content Determination

This protocol outlines the spectrophotometric method for quantifying chlorophyll a, chlorophyll b, and total carotenoids in plant tissues treated with Sulcotrione.

a. Sample Preparation:

• Collect a known weight (e.g., 100 mg) of fresh leaf tissue from both treated and untreated plants.

• Homogenize the tissue in a suitable solvent, such as 80% acetone or 100% methanol, using a mortar and pestle or a tissue grinder.

b. Extraction:

• Transfer the homogenate to a centrifuge tube and centrifuge at a specified speed (e.g., 5000 rpm) for a set time (e.g., 10 minutes) to pellet the cell debris.

• Carefully collect the supernatant containing the pigments.

c. Spectrophotometric Measurement:

• Measure the absorbance of the supernatant at specific wavelengths using a spectrophotometer. For acetone extracts, the typical wavelengths are 663 nm (for chlorophyll a), 645 nm (for chlorophyll b), and 470 nm (for carotenoids).

• Calculate the concentrations of chlorophyll a, chlorophyll b, and total carotenoids using established equations (e.g., Lichtenthaler's equations).

Mandatory Visualization

Signaling Pathway of Sulcotrione's Mode of Action

The following diagram illustrates the biochemical pathway affected by Sulcotrione.

Caption: Mechanism of Sulcotrione: Inhibition of HPPD leads to bleaching.

Experimental Workflow for Sulcotrione Evaluation

The diagram below outlines a typical experimental workflow for assessing the impact of Sulcotrione on plants.

Caption: Workflow for evaluating Sulcotrione's effects on plants.

References

• 1. growthmarketreports.com [growthmarketreports.com]
• 2. Herbicides as Weed Control Agents: State of the Art: II. Recent Achievements - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sulcotrione (Ref: SC 0051) [sitem.herts.ac.uk]
• 4. Papaver somniferum - Wikipedia [en.wikipedia.org]
• 5. ps.ueb.cas.cz [ps.ueb.cas.cz]
• 6. pubs.acs.org [pubs.acs.org]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Sulcotrione-d7: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical compounds are paramount to ensuring laboratory safety and environmental protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal of Sulcotrione-d7, a deuterated analog of the herbicide Sulcotrione. Adherence to these guidelines is crucial for minimizing risks and complying with regulatory standards.

Hazard Identification and Safety Precautions

Sulcotrione, the parent compound of Sulcotrione-d7, is recognized as being toxic to aquatic life with long-lasting effects.[1] It may also cause an allergic skin reaction and is suspected of damaging the unborn child.[1] Therefore, it is essential to handle Sulcotrione-d7 with care, utilizing appropriate personal protective equipment (PPE).

Handle Sulcotrione-d7 in a well-ventilated area, preferably within a chemical fume hood, to avoid the inhalation of any dust or aerosols. Avoid contact with skin and eyes, and wash hands thoroughly after handling.[1][2]

Recommended Personal Protective Equipment (PPE):

PPE Item	Specification
Gloves	Chemically resistant gloves (e.g., nitrile), inspected prior to use.
Eye Protection	Tightly fitting safety goggles or glasses with side-shields.
Lab Coat	A standard laboratory coat should be worn.
Respiratory Protection	If dusts are generated, a NIOSH-approved respirator is recommended.

Step-by-Step Disposal Procedure

The primary recommendation for the disposal of Sulcotrione-d7 is to send it to an approved waste disposal plant.[2] Do not dispose of this compound down the drain or in regular trash without proper containment and labeling.[3][4][5]

Waste Collection and Segregation

• Solid Waste: Collect waste Sulcotrione-d7 solid, contaminated weighing paper, pipette tips, and other contaminated disposable labware in a designated, clearly labeled, and sealed waste container.[6]

• Liquid Waste: If Sulcotrione-d7 is in a solution, collect it in a separate, compatible, and clearly labeled liquid waste container. Do not mix with other incompatible waste streams.[7]

• Contaminated Items: Items lightly contaminated with Sulcotrione-d7, such as gloves and paper towels, should be placed into designated hazardous waste pails for incineration.[7]

Waste Storage

• Container Requirements: All hazardous waste must be stored in containers that are compatible with the chemical, in good condition, and have a secure, leak-proof closure.[5][8] The original container is often the best option for storing the waste.[5]

• Labeling: All waste containers must be properly labeled with "Hazardous Waste" and the chemical name (Sulcotrione-d7).[3][9]

• Satellite Accumulation Area (SAA): Store the waste container in a designated Satellite Accumulation Area at or near the point of generation.[3][10] This area must be inspected weekly for any signs of leakage.[10]

• Storage Limits: Do not exceed the maximum allowable quantities of hazardous waste in the SAA as per your institution's and local regulations (e.g., a common limit is 55 gallons).[3][9]

Spill Management

In the event of a spill:

• Evacuate and Ventilate: Ensure the area is well-ventilated.

• Containment: Cover drains to prevent environmental release.

• Cleanup: For solid spills, carefully take up the material to avoid generating dust. For liquid spills, absorb with an inert material (e.g., vermiculite, dry sand) and place it into a suitable container for disposal.[1]

• Decontamination: Clean the spill area thoroughly to remove any residual contamination.[1]

• Waste Disposal: Dispose of all cleanup materials as hazardous waste.[1]

Final Disposal

• Professional Disposal Service: The collected waste must be disposed of through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal company.[3][5] Do not attempt to treat the chemical waste yourself unless it is a documented and approved laboratory procedure.[11]

• Documentation: Ensure all required documentation for the waste pickup is completed accurately.

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of Sulcotrione-d7.

Caption: Logical workflow for the safe disposal of Sulcotrione-d7.

By following these procedures, laboratory personnel can ensure the safe and responsible disposal of Sulcotrione-d7, contributing to a secure working environment and safeguarding our ecosystem.

References

• 1. cdn.chemservice.com [cdn.chemservice.com]
• 2. fishersci.com [fishersci.com]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. acs.org [acs.org]
• 5. vumc.org [vumc.org]
• 6. benchchem.com [benchchem.com]
• 7. essex.ac.uk [essex.ac.uk]
• 8. danielshealth.com [danielshealth.com]
• 9. ehrs.upenn.edu [ehrs.upenn.edu]
• 10. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 11. epfl.ch [epfl.ch]